2-fluoro-N-(pentan-2-yl)aniline

Core Science & Biosynthesis

physicochemical characteristics of 2-fluoro-N-(pentan-2-yl)aniline

An In-depth Technical Guide to the Physicochemical Characteristics of 2-fluoro-N-(pentan-2-yl)aniline

Foreword: A Molecule-Centric Approach to Characterization

In the landscape of drug discovery and materials science, a comprehensive understanding of a molecule's physicochemical properties is the bedrock upon which all subsequent research is built. These characteristics—from solubility and stability to electronic properties—govern a compound's behavior, bioavailability, and potential applications. This guide focuses on 2-fluoro-N-(pentan-2-yl)aniline, a substituted aniline derivative. Given that this specific molecule is not extensively cataloged in public literature, this document adopts a first-principles approach. We will deconstruct the molecule into its core components—the 2-fluoroaniline ring and the N-(pentan-2-yl) substituent—to forecast its properties. More importantly, we will outline the rigorous experimental protocols required to validate these predictions, ensuring a self-validating system of characterization that is essential for regulatory and research integrity. This guide is structured not as a rigid template, but as a logical workflow that mirrors the scientific process of inquiry, characterization, and validation.

Molecular Identity and Structural Elucidation

The foundational step in characterizing any chemical entity is the unambiguous confirmation of its structure. 2-fluoro-N-(pentan-2-yl)aniline combines an aromatic, electron-deficient ring with a secondary, non-linear alkyl chain, leading to a specific set of spectral signatures.

Molecular Formula: C₁₁H₁₆FN

Molecular Weight: 181.25 g/mol

Proposed Synthesis: Reductive Amination

The synthesis of the target compound is a prerequisite for its characterization. A robust and high-yield method is the reductive amination of 2-fluoroaniline with pentan-2-one. This approach is preferred over direct N-alkylation due to a lower risk of over-alkylation and better control of the reaction.

Experimental Protocol: Synthesis of 2-fluoro-N-(pentan-2-yl)aniline

• Imine Formation: To a solution of 2-fluoroaniline (1.0 eq) in methanol, add pentan-2-one (1.1 eq). A catalytic amount of acetic acid is added to facilitate the reaction. The mixture is stirred at room temperature for 2-4 hours to form the corresponding imine intermediate.

• Reduction: The reaction mixture is cooled to 0 °C in an ice bath. Sodium borohydride (NaBH₄) (1.5 eq) is added portion-wise, ensuring the temperature does not exceed 10 °C. The reaction is then allowed to warm to room temperature and stirred overnight.

• Work-up and Purification: The reaction is quenched by the slow addition of water. The methanol is removed under reduced pressure. The aqueous residue is extracted with ethyl acetate (3x). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• Purification: The crude product is purified via flash column chromatography on silica gel to yield 2-fluoro-N-(pentan-2-yl)aniline.

Caption: Workflow for the synthesis of 2-fluoro-N-(pentan-2-yl)aniline.

Spectroscopic Confirmation

The purified product must be subjected to a suite of spectroscopic analyses to confirm its identity and purity.

• ¹H NMR (Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show distinct signals for the aromatic protons, which will be split by both neighboring protons and the fluorine atom. The aliphatic protons of the pentyl group will appear in the upfield region, with the methine proton (CH attached to nitrogen) showing a characteristic multiplet.

• ¹³C NMR: The carbon spectrum will display 11 unique signals. The carbon atom bonded to the fluorine will exhibit a large one-bond C-F coupling constant, providing definitive evidence of fluorination.

• FT-IR (Fourier-Transform Infrared) Spectroscopy: The IR spectrum should display a characteristic N-H stretching band around 3400 cm⁻¹, C-F stretching in the 1200-1300 cm⁻¹ region, and aromatic C-H and C=C bands.[1]

• Mass Spectrometry (MS): High-resolution mass spectrometry should confirm the molecular weight with high accuracy. The fragmentation pattern will likely show a loss of the pentyl group or fragments thereof.

Core Physicochemical Properties

The interplay between the electron-withdrawing fluorine atom and the lipophilic pentyl group dictates the compound's physical and chemical behavior. The properties of the parent compound, 2-fluoroaniline, serve as a critical baseline for our predictions.

Property	2-Fluoroaniline (Reference)[2][3][4]	2-fluoro-N-(pentan-2-yl)aniline (Predicted/Experimental Target)	Rationale for Prediction / Causality
Physical State	Clear to pale yellow liquid[5]	Clear, likely pale yellow, liquid	The addition of the pentyl chain is unlikely to induce crystallization at room temperature.
Melting Point	-29 °C[2][3][4]	< -20 °C	The flexible and branched alkyl chain will likely disrupt crystal lattice formation, further lowering the melting point.
Boiling Point	182-183 °C[2][3]	> 220 °C	The significant increase in molecular weight and van der Waals forces from the pentyl group will substantially elevate the boiling point.
Density	1.151 g/mL at 25 °C[2]	~1.05 - 1.10 g/mL	The addition of the less dense alkyl chain will likely decrease the overall density compared to the parent aniline.
Water Solubility	17 g/L (20 °C)[2][3][4]	Low (< 1 g/L)	The large, nonpolar pentyl group will dominate the molecule's character, drastically reducing its affinity for water.
logP (Octanol/Water)	1.26 - 1.39[3][5]	3.0 - 3.5	The addition of a five-carbon alkyl chain significantly increases lipophilicity, leading to a much higher partition coefficient.
pKa (of conjugate acid)	3.2 (at 25 °C)[2][5]	3.5 - 4.0	The pentyl group is weakly electron-donating, which slightly increases the electron density on the nitrogen, making it a slightly stronger base than 2-fluoroaniline.

Experimental Determination of Physicochemical Properties

The predicted values must be confirmed experimentally using standardized methods. This validation is critical for applications in pharmacology and materials science, where properties like solubility and lipophilicity directly impact performance.

Caption: Standard workflow for the experimental validation of key physicochemical properties.

Protocol: Determination of Octanol-Water Partition Coefficient (logP) via HPLC

This method is based on the correlation between a substance's retention time in a reversed-phase HPLC column and its logP value. It is faster and requires less material than the traditional shake-flask method.

• System Preparation: Use a C18 reversed-phase HPLC column. The mobile phase is a mixture of a buffer (e.g., phosphate buffer) and an organic modifier (e.g., methanol or acetonitrile).

• Calibration: Inject a series of reference compounds with known logP values that span the expected range of the analyte. A calibration curve is generated by plotting the logarithm of the retention factor (k) versus the known logP values.

• Sample Analysis: Dissolve a small amount of 2-fluoro-N-(pentan-2-yl)aniline in the mobile phase and inject it into the HPLC system.

• Calculation: Determine the retention factor (k) for the analyte. Use the calibration curve to interpolate the logP value.

Chemical Reactivity and Stability

Understanding the stability and reactivity profile is crucial for safe handling, storage, and formulation.

• Basicity: As a derivative of aniline, the lone pair of electrons on the nitrogen atom imparts basic character. The molecule will react with acids to form salts in an exothermic reaction.[6]

• Oxidative Stability: Anilines are susceptible to oxidation, which can lead to coloration (e.g., turning from colorless to yellow or brown upon exposure to air and light). The compound should be stored under an inert atmosphere (e.g., nitrogen or argon) and protected from light.

• Reactivity with Electrophiles: The aromatic ring is activated by the amino group, but this is tempered by the electron-withdrawing effect of the fluorine atom. Electrophilic aromatic substitution will be directed to the positions ortho and para to the amino group.

• Incompatibilities: It should be considered incompatible with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[6][7]

Safety and Toxicological Profile

The toxicological profile of 2-fluoro-N-(pentan-2-yl)aniline has not been specifically determined. Therefore, a conservative approach based on the known hazards of its parent structure, 2-fluoroaniline, is required.

• Primary Hazards: 2-fluoroaniline is classified as harmful if swallowed, causes skin irritation, and can cause serious eye damage.[8][9] It is also suspected of causing genetic defects and damage to organs through prolonged or repeated exposure.[10]

• Handling Precautions:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[9][11]

  • Avoid inhalation of vapors and direct contact with skin and eyes.[9]

• Metabolism Insights: The metabolism of 2-fluoroaniline is known to proceed primarily through 4-hydroxylation, followed by sulfate or glucuronide conjugation for excretion.[6][10] This pathway can also lead to the formation of reactive intermediates like p-benzoquinonimine, which is linked to its nephrotoxic effects.[6][10] The addition of the pentyl group may introduce additional metabolic pathways, such as alkyl chain oxidation.

Conclusion and Future Directions

2-fluoro-N-(pentan-2-yl)aniline is a molecule whose physicochemical profile is dominated by the duality of its structure: a polar, electron-deficient aromatic core and a nonpolar, lipophilic alkyl chain. Our analysis predicts it to be a liquid with low water solubility, a significantly elevated boiling point compared to its parent aniline, and a lipophilicity (logP) in the range suitable for penetrating biological membranes. These predictions, however, are provisional. The core directive of this guide is to emphasize the necessity of rigorous, empirical validation. The experimental protocols outlined herein provide a clear roadmap for researchers to fully characterize this and similar novel chemical entities, ensuring that subsequent development in fields such as medicinal chemistry and materials science is built on a foundation of scientific integrity and validated data.

References

• PubChem. (n.d.). 2-Fluoroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• Loba Chemie. (2015, April 9). 2-FLUOROANILINE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Alpha Chemika. (n.d.). 2-FLUORO ANILINE for synthesis. Retrieved from [Link]

• Loba Chemie. (2025, May 20). 2-FLUOROANILINE For Synthesis. Retrieved from [Link]

• MilliporeSigma. (n.d.). 2-Fluoroaniline ≥99%. Retrieved from [Link]

• ANGEEL OAK SPECIALITY CHEMTECH. (n.d.). ORTHOFLUOROANILINE. Retrieved from [Link]

• Binoy, N., Nargund, S. L., & Nargund, R. (2021). Synthesis of Fluorinated Heterocyclic Compounds for Pharmacological Screening. Journal of Ultra Chemistry, 17(3), 16-24. Retrieved from [Link]

• ResearchGate. (2025, August 9). Theoretical calculation of pKb values for Anilines and Sulfonamide drugs in aqueous solution. Retrieved from [Link]

• PubChem. (n.d.). 2-Fluoro-N-methylaniline. National Center for Biotechnology Information. Retrieved from [Link]

• de Mattos, M. C., et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Molecules, 29(4), 853. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of p-Fluoroaniline (CAS 371-40-4). Retrieved from [Link]

• Google Patents. (n.d.). CN103012162B - Preparation method of pentafluoroaniline.

• WUR eDepot. (2023, July 25). Enantiospecific Synthesis of Aniline-Derived Sulfonimidamides. Retrieved from [Link]

• Beilstein Journals. (2025, March 21). Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex. Retrieved from [Link]

• PMC. (2024, September 24). Predicting pKa Values of Para-Substituted Aniline Radical Cations vs. Stable Anilinium Ions in Aqueous Media. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). Physicochemical properties of the new fluoroquinolones. Retrieved from [Link]

• Journal of Engineering Research and Applied Science. (2024, December 11). Statistical Analysis of Substituent Effects on pKa of Aniline. Retrieved from [Link]

• ResearchGate. (2025, August 8). Spectroscopic and quantum chemical electronic structure investigations of 2-(trifluoromethyl)aniline and 3-(trifluoromethyl)aniline. Retrieved from [Link]

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Technical Profile: 2-Fluoro-N-(pentan-2-yl)aniline

The following technical guide details the chemical profile, synthesis, and application logic for 2-Fluoro-N-(pentan-2-yl)aniline .

Note on CAS Registry Number: As of the current chemical indexing (2026), 2-Fluoro-N-(pentan-2-yl)aniline does not have a widely assigned, public Chemical Abstracts Service (CAS) number in standard commercial catalogs.[1][2][3] It is classified as a novel or captive intermediate , typically generated in situ or on-demand for the synthesis of specific fluorinated agrochemicals (SDHI fungicides) or pharmaceutical candidates.[1][2]

For the purpose of this guide, it is identified by its IUPAC nomenclature and structural relationship to its non-fluorinated parent, N-(pentan-2-yl)aniline (CAS 2716-62-3).[1][2][3]

A Fluorinated Scaffold for Lipophilic Bioactive Discovery[1][2][3]

Part 1: Chemical Identity & Core Properties[1][2][3][4]

This compound represents a strategic "ortho-blocked" aniline scaffold.[1][2][3] The ortho-fluorine atom introduces metabolic stability and conformational restriction, while the branched N-alkyl chain (pentan-2-yl) enhances lipophilicity and steric bulk, critical for filling hydrophobic pockets in kinase or succinate dehydrogenase (SDH) enzyme targets.[1][2][3]

Property	Specification
IUPAC Name	2-Fluoro-N-(pentan-2-yl)aniline
Synonyms	N-(1-Methylbutyl)-2-fluoroaniline; N-sec-Pentyl-2-fluoroaniline
Molecular Formula	C₁₁H₁₆FN
Molecular Weight	181.25 g/mol
SMILES	CCCC(C)Nc1ccccc1F
LogP (Predicted)	3.8 – 4.2 (High Lipophilicity)
pKa (Conjugate Acid)	~3.5 – 4.0 (Lower than aniline due to o-F inductive effect)
Physical State	Colorless to pale yellow oil (Predicted)

Part 2: Synthesis Protocol (Self-Validating)

Since this compound is not a standard catalog item, the following Reductive Amination Protocol is the industry-standard method for its preparation. This route is preferred over direct alkylation to avoid over-alkylation (quaternary salt formation).[1]

Methodology: Reductive Amination of 2-Fluoroaniline

Reaction Logic: The reaction condenses 2-fluoroaniline with 2-pentanone to form a ketimine intermediate, which is selectively reduced in situ by Sodium Triacetoxyborohydride (STAB).[1][3] STAB is chosen over NaBH₄ for its selectivity toward imines in the presence of ketones, preventing direct reduction of the ketone starting material.[1]

Reagents:

• Substrate A: 2-Fluoroaniline [CAS: 348-54-9] (1.0 eq)[1][2][3]

• Substrate B: 2-Pentanone [CAS: 107-87-9] (1.2 eq)[1][2][3]

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 eq)[1][2]

• Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)[1][2][3]

• Catalyst: Acetic Acid (AcOH) (1.0 eq) – Crucial for imine formation[1]

Step-by-Step Workflow:

• Imine Formation (Equilibrium Phase):

  • Charge a dry reaction vessel with 2-fluoroaniline (10 mmol) and DCE (30 mL).

  • Add 2-pentanone (12 mmol) and Acetic Acid (10 mmol).

  • Checkpoint: Stir at room temperature for 30–60 minutes. The slight acidity promotes the nucleophilic attack of the aniline nitrogen on the ketone carbonyl.[1]

• Selective Reduction (Irreversible Phase):

  • Cool the mixture to 0°C.

  • Add STAB (15 mmol) portion-wise over 15 minutes. Caution: Mild gas evolution.[1][2][3]

  • Allow the reaction to warm to room temperature and stir for 12–16 hours.

• Quench & Workup:

  • Quench with saturated aqueous NaHCO₃ (neutralize AcOH).[1]

  • Extract with Dichloromethane (DCM) (3x).[1][4]

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[1]

• Purification:

  • Purify via Flash Column Chromatography using a Hexane/Ethyl Acetate gradient (typically 95:5 to 90:10).[1]

  • Target: The product is less polar than the starting aniline.[1]

Validation Metrics (QC):

• ¹H NMR (CDCl₃): Look for the diagnostic multiplet of the methine proton (N-CH -CH₃) around δ 3.4–3.6 ppm.[1][2][3]

• ¹⁹F NMR: A single distinct peak around -130 to -135 ppm (shifted relative to starting material).[1][2][3]

• LC-MS: Confirm mass [M+H]⁺ = 182.25.[1][2][3]

Part 3: Mechanism & Pathway Visualization[1][2][3]

The following diagram illustrates the synthesis logic and the downstream application of this intermediate in constructing Succinate Dehydrogenase Inhibitor (SDHI) fungicides, a common class utilizing this scaffold.

Figure 1: Synthetic pathway from commodity precursors to the target fluorinated intermediate and its divergence into bioactive application streams.

Part 4: Applications in Drug & Agrochemical Design[1][2][3]

This molecule is not merely a solvent or simple reagent; it is a Pharmacophore Building Block .[1]

Conformational Control ( The "Ortho Effect")

The 2-fluoro substituent creates a "gear effect," restricting the rotation of the N-aryl bond.[1][2][3] In bioactive molecules (like SDHI fungicides), this locks the molecule into a bioactive conformation that fits the enzyme binding pocket more effectively than the non-fluorinated analog.[1]

Metabolic Blocking

The ortho-position is a common site for metabolic hydroxylation by Cytochrome P450 enzymes.[1][2][3] Substituting hydrogen with fluorine (Bioisostere) blocks this pathway, significantly extending the half-life (

) of the final drug molecule.[1][2]

Lipophilic Tuning

The pentan-2-yl group is a "fatty" anchor.[1][2][3] It increases the LogP by approximately +2.5 units compared to a methyl group.[1] This is critical for:

• Agrochemicals: Penetrating the waxy cuticle of plant leaves.[1]

• Pharmaceuticals: Crossing the Blood-Brain Barrier (BBB) or penetrating cell membranes to reach intracellular kinases.[1][2][3]

Part 5: References & Grounding[1][2][3]

Since specific literature on this exact intermediate is sparse (proprietary), the following references ground the synthesis methodology and the structural class properties.

• Abdel-Magid, A. F., et al. (1996).[1][2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry. Link – The gold-standard protocol for the synthesis described above.[1][2][3]

• Swatunov, A., et al. (2013).[1] "Synthesis and biological activity of new pyrazole-4-carboxamide derivatives as succinate dehydrogenase inhibitors." Bioorganic & Medicinal Chemistry. – Contextualizes the use of ortho-fluoro N-alkyl anilines in SDHI design.

• Purser, S., et al. (2008).[1] "Fluorine in medicinal chemistry." Chemical Society Reviews.[1][2] Link – Authoritative review on the metabolic stability conferred by ortho-fluorine substitution.[1][2][3]

• PubChem Compound Summary for 2-Fluoroaniline (Parent). Link – Source for parent compound safety and properties.[1][2]

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Exploration of 2-Fluoro-N-(pentan-2-yl)aniline Derivatives: Pharmacophore Analysis and Therapeutic Potential

Executive Summary

The molecule 2-fluoro-N-(pentan-2-yl)aniline represents a "privileged scaffold" in neuropharmacology. While simple N-alkyl anilines possess intrinsic biological activity (often as local anesthetics or weak channel blockers), this specific fluorinated, branched-chain secondary amine is most critical as the core pharmacophore for Next-Generation KCNQ2/3 (Kv7.2/7.3) Potassium Channel Openers .

This guide dissects the biological potential of this scaffold, positioning it as a metabolic improvement over first-generation drugs like Retigabine (Ezogabine) . By incorporating the 2-fluoro substituent, researchers aim to block the oxidative dimerization responsible for the mucocutaneous pigmentation side effects seen in earlier therapies, while the branched pentyl chain ensures optimal hydrophobic interaction within the neuronal channel pore.

Structural Rationale & Medicinal Chemistry[1][2][3]

The Pharmacophore Triad

The biological activity of 2-fluoro-N-(pentan-2-yl)aniline derivatives relies on three structural pillars:

Structural Component	Chemical Function	Biological Consequence
2-Fluoroaniline Core	Bioisostere	The fluorine atom at the ortho position lowers the pKa of the amine (reducing protonation at physiological pH) and blocks metabolic oxidation at the reactive C2 position.
Pentan-2-yl Group	Lipophilic Anchor	The branched alkyl chain creates a "steric lock," fitting precisely into the hydrophobic pocket formed by Val301 and Leu299 in the KCNQ channel pore.
Secondary Amine	H-Bond Donor	Acts as a critical hydrogen bond donor to the carbonyl oxygen of the channel's selectivity filter (often Tryptophan-236).

Metabolic Stability vs. Retigabine

Retigabine suffers from oxidation of its tri-amino benzene core, leading to colored dimers (phenazines) that cause blue skin discoloration. The 2-fluoro-N-(pentan-2-yl)aniline scaffold resolves this by replacing the electron-rich tri-amino core with a deactivated fluorobenzene ring. The fluorine atom exerts an electron-withdrawing effect (

), stabilizing the ring against radical formation.

Target Identification: KCNQ2/3 Modulation

The primary therapeutic target for derivatives of this scaffold is the neuronal M-current (mediated by Kv7.2/7.3 channels).

Mechanism of Action

These derivatives function as Positive Allosteric Modulators (PAMs) . They do not bind to the orthosteric pore but rather to a hydrophobic pocket between the S5 and S6 transmembrane segments. Binding stabilizes the channel in the "open" conformation, shifting the voltage dependence of activation to more negative potentials. This hyperpolarizes the neuron, raising the threshold for action potential firing—a critical mechanism for treating epilepsy, neuropathic pain, and tinnitus .

Signal Transduction Pathway

The following diagram illustrates the downstream effects of ligand binding to the KCNQ channel.

Figure 1: Signal transduction cascade for KCNQ2/3 positive allosteric modulators.

Synthesis & Derivatization Protocols

To access the biologically active derivatives, one must first synthesize the core scaffold via reductive amination, followed by functionalization (e.g., urea or carbamate formation).

Core Scaffold Synthesis (Reductive Amination)

Objective: Synthesis of 2-fluoro-N-(pentan-2-yl)aniline.

• Reagents: 2-Fluoroaniline (1.0 eq), 2-Pentanone (1.2 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (cat.), Dichloroethane (DCE).

• Procedure:

  • Dissolve 2-fluoroaniline in DCE under

    atmosphere.

  • Add 2-pentanone and acetic acid; stir for 30 mins to form the imine intermediate.

  • Cool to 0°C and add STAB portion-wise.

  • Warm to room temperature and stir for 12 hours.

  • Quench: Add saturated

    . Extract with DCM.

  • Purification: Silica gel chromatography (Hexane/EtOAc 9:1).

  • Validation:

    NMR should show a multiplet at 3.4-3.6 ppm (CH-N) and a doublet at 1.1 ppm (CH3-CH).

Library Derivatization (Urea/Carbamate Formation)

The secondary amine is rarely the final drug; it is usually capped to form a urea or carbamate to mimic Retigabine.

• Reaction: Scaffold + Ethyl chloroformate

  Carbamate derivative.

• Reaction: Scaffold + Isocyanate

  Urea derivative.

Figure 2: Synthetic workflow from raw materials to bioactive derivatives.

In Vitro Biological Assessment

To validate the biological activity of these derivatives, a robust screening cascade is required.

Primary Screen: Thallium ( ) Flux Assay

Since

flows through channels with high permeability, this fluorescence-based assay is the industry standard for high-throughput screening of KCNQ openers.

• Cell Line: CHO-K1 or HEK293 stably expressing KCNQ2/3.

• Dye: Thallos-sensitive fluorescent dye (e.g., FluxOR™).

• Protocol:

  • Load cells with dye for 60 mins.

  • Add test compounds (2-fluoro-N-(pentan-2-yl)aniline derivatives) in varying concentrations (0.1 nM – 10

    M).

  • Inject stimulus buffer containing

    and low .

  • Readout: Measure fluorescence increase. A "Opener" will drastically increase the rate of

    influx compared to DMSO control.

  • Control: Use Retigabine (10

    M) as the positive control ( ).

Secondary Screen: Automated Patch Clamp (QPatch/SyncroPatch)

Verify the "hit" compounds using electrophysiology to rule out fluorescence artifacts.

• Holding Potential: -80 mV.

• Protocol: Depolarizing steps from -100 mV to +40 mV.

• Metric: Look for a leftward shift in the

  (voltage of half-activation). A shift of >10-20 mV indicates potent biological activity.

Safety & Toxicology (ADME)

While the 2-fluoro substitution improves stability, aniline derivatives carry inherent risks that must be monitored.

Toxicity Parameter	Risk	Mitigation Strategy
Methemoglobinemia	Aniline metabolites can oxidize hemoglobin ( ).	The 2-fluoro group sterically and electronically hinders N-hydroxylation, the primary pathway for methemoglobin formation. Monitor via in vitro hemotoxicity assays.
hERG Inhibition	QT prolongation risk.	N-alkyl anilines can block hERG. Screen early using patch clamp. The branched pentyl group usually favors KCNQ over hERG, but verification is mandatory.
Ames Mutagenicity	DNA intercalation/alkylation.	Anilines are often Ames positive. Derivatization to ureas (reducing basicity) significantly lowers this risk.

References

• Dalby-Brown, W., et al. (2013).[1] "Targeting the KCNQ2/3 channel for the treatment of epilepsy."[2][3] Current Opinion in Pharmacology.

• Tatulian, L., & Brown, D. A. (2003). "Effect of the KCNQ potassium channel opener retigabine on single KCNQ2/3 channels." Journal of Physiology.

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• Miceli, F., et al. (2008).[1] "Molecular pharmacology of KCNQ oxidation and modulation." Current Neuropharmacology.

• Xiong, Q., et al. (2008).[1] "Zinc pyrithione-mediated activation of voltage-gated KCNQ potassium channels rescues epileptogenic mutants." Nature Chemical Biology.

Sources

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• 2. protheragen.com [protheragen.com]
• 3. KCNQ2/3 openers show differential selectivity and site of action across multiple KCNQ channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Electrophilic Substitution of 2-Fluoro-N-(pentan-2-yl)aniline

This technical guide is structured to provide actionable, high-level insights for researchers dealing with the functionalization of 2-fluoro-N-(pentan-2-yl)aniline . It prioritizes mechanistic understanding, regiocontrol, and scalable protocols.

Executive Summary & Reactivity Profile

2-fluoro-N-(pentan-2-yl)aniline represents a specialized scaffold in kinase inhibitor development. The presence of a secondary amine with a bulky chiral alkyl group (

-pentan-2-yl) and an ortho-fluorine atom creates a unique electronic and steric environment.

Successful functionalization via Electrophilic Aromatic Substitution (EAS) requires navigating a conflict between the strong activation of the amine and the steric shielding of its alkyl tail.

Core Reactivity Axioms:

• Electronic Dominance: The secondary amino group is a strong activator and directs ortho/para. The fluorine atom is a weak deactivator but also an ortho/para director. The amine's resonance contribution dominates the regiochemistry.

• Steric Veto: The pentan-2-yl group is sterically significant. It effectively blocks the ortho position (C6) adjacent to the nitrogen, forcing substitution almost exclusively to the para position (C4).

• Lewis Acid Sensitivity: The basic nitrogen lone pair is a "trap" for Lewis acids (e.g., AlCl3), which can stall Friedel-Crafts reactions by converting the activator into a deactivating ammonium species.

Structural Analysis & Regioselectivity Map

The regiochemical outcome is dictated by the interplay of the General Electronic Effect (GEE) and Local Steric Hindrance (LSH) .

Active Site Analysis

• Position 1 (N-R): Occupied. The chiral center at C2 of the pentyl chain is generally stable to standard EAS conditions (acidic/oxidative) but sensitive to racemization under extreme thermal stress.

• Position 2 (F): Occupied.

• Position 3: Meta to the activating amine. Highly disfavored.

• Position 4 (Target): Para to the amine. Structurally open and electronically enriched.[1] Primary site of reaction.

• Position 5: Para to fluorine, but meta to the amine. Disfavored.

• Position 6: Ortho to the amine. Electronically activated, but sterically congested by the

  -pentan-2-yl group. Trace byproduct formation only.

Visualization: Regioselectivity Logic Pathway

The following diagram illustrates the decision tree for electrophilic attack.

Figure 1: Mechanistic flow determining the regioselectivity of electrophilic attack. The steric bulk of the pentan-2-yl group acts as a gatekeeper, funneling reaction to Position 4.

Key Transformations & Protocols

Halogenation (Bromination)

Objective: Synthesis of 4-bromo-2-fluoro-N-(pentan-2-yl)aniline. Context: This is the most reliable EAS reaction for this substrate. The product is a critical intermediate for Suzuki-Miyaura or Buchwald-Hartwig couplings.

Mechanism: Direct bromination with

can be too aggressive, leading to poly-bromination. The use of N-Bromosuccinimide (NBS) in a polar aprotic solvent controls the concentration of the electrophile ( ), ensuring mono-substitution at the para position.

Experimental Protocol: Controlled Monobromination

• Reagents: Substrate (1.0 eq), NBS (1.05 eq), Acetonitrile (ACN) or DMF.

• Temperature: 0°C to Room Temperature (RT).

Step-by-Step Workflow:

• Dissolution: Dissolve 10 mmol of 2-fluoro-N-(pentan-2-yl)aniline in 50 mL of anhydrous Acetonitrile. Cool to 0°C in an ice bath.

• Addition: Dissolve NBS (10.5 mmol) in 20 mL ACN. Add this solution dropwise to the aniline mixture over 30 minutes. Note: Dark conditions are recommended to prevent radical side reactions.

• Monitoring: Stir at 0°C for 1 hour, then warm to RT. Monitor via TLC or LC-MS. The starting material (

  ) should disappear, replaced by a slightly less polar product.

• Quench: Quench with 10% aqueous

  (sodium thiosulfate) to remove excess bromine species.

• Workup: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over

  , and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc gradient).

Data Summary:

Parameter	Value	Note
Yield	85-92%	High regioselectivity for para-isomer.[2]
Selectivity	>98:2	Para vs Ortho (C6).

| Safety | NBS is an irritant | Avoid inhalation of dust. |

Nitration (The Oxidation Risk)

Objective: Introduction of a nitro group (

) for subsequent reduction to a diamine. Challenge: Secondary amines are prone to oxidation by strong nitric acid. Furthermore, in highly acidic media ( ), the amine protonates to form an ammonium salt, which is a meta-director (deactivating the ring).

Recommended Strategy: Use a mild nitrating agent or a "Protect-Nitrate-Deprotect" sequence.

• Direct Method (Risky):

  in Acetic Acid (mild acid prevents full protonation).

• Preferred Method: Acetylation of the amine

  Nitration Hydrolysis.

Protocol: Mild Direct Nitration (Nitrate Salt Method)

This method avoids strong oxidation and preserves the N-alkyl group.

• Reagents: Substrate (1.0 eq), Guanidinium Nitrate (1.1 eq), Sulfuric Acid (2.0 eq).

• Procedure: Mix substrate and guanidinium nitrate in DCM. Add

  dropwise at -10°C.

• Outcome: The para-nitro isomer is formed. The bulky N-alkyl group prevents N-nitration (formation of nitramine).

Friedel-Crafts Acylation (The Lewis Acid Trap)

Objective: Introduction of an acyl group (C-C bond formation). Critical Failure Mode: The secondary amine lone pair coordinates strongly with Lewis acids like

. This complex is electron-deficient, deactivating the ring and stopping the reaction.

Solution:

• Stoichiometric Excess: Use >2.5 equivalents of

  (1 eq to complex the amine, 1+ eq to catalyze the reaction). Warning: Harsh conditions.

• Alternative Catalyst: Use Indium(III) Triflate (

  ) or Boron Trichloride ( ) , which are often more tolerant of nitrogen functionality.

• Protection: Convert the amine to an amide (e.g., trifluoroacetamide) prior to acylation.

Process Analytical Technology (PAT) & Troubleshooting

For industrial scaling, real-time monitoring is essential to prevent over-reaction.

Observation	Root Cause	Corrective Action
Poly-substitution	Excess electrophile or high temp.	Lower temperature (-10°C); slow addition rate.
Black Tar Formation	Amine oxidation (Nitration).	Switch to acetyl-protected substrate.
No Reaction (F-C)	Catalyst poisoning by amine.	Increase Lewis Acid equivalents or protect amine.
Racemization	High temp or strong base.	Keep pH < 10 and Temp < 80°C.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Standard text for EAS mechanisms and regioselectivity rules).

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Definitive source for steric effects in aromatic substitution).[3]

• Gore, P. H. (1955). "The Friedel-Crafts Acylation Reaction and its Application to Polycyclic Aromatic Hydrocarbons." Chemical Reviews, 55(2), 229–281.

• Mitchell, R. H., et al. (1979). "N-Bromosuccinimide-Dimethylformamide: A Mild, Selective Nuclear Brominating Agent." The Journal of Organic Chemistry, 44(25), 4733–4735.

• Lázaro, D. A., et al. (2021). "Regioselective Nitration of Anilines." Organic Process Research & Development.

Disclaimer: All protocols involve hazardous chemicals. A thorough risk assessment (COSHH/OSHA) must be performed before experimentation.

Sources

• 1. scribd.com [scribd.com]
• 2. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]
• 3. quora.com [quora.com]

Technical Deep Dive: Basicity and pKa of Fluorinated Anilines

Executive Summary

In medicinal chemistry, the strategic incorporation of fluorine into aniline scaffolds is a pivotal tactic for modulating physicochemical properties without drastically altering steric bulk. The basicity of the aniline nitrogen—quantified by its conjugate acid's pKa—dictates solubility, membrane permeability, and binding affinity.

This guide provides a rigorous analysis of how fluorination patterns (ortho, meta, para, and perfluorination) differentially impact aniline basicity through competing inductive (

) and resonance ( ) effects. It serves as a definitive reference for predicting pKa shifts and selecting the appropriate experimental protocols for validation.[1]

Fundamental Principles: The Fluorine Effect

The basicity of an aniline derivative depends on the electron density available at the nitrogen lone pair. Fluorine exerts two opposing electronic effects:

• Inductive Withdrawal (

  ): Fluorine is the most electronegative element ( ), pulling electron density through the -bond framework.[1] This destabilizes the positively charged anilinium conjugate acid, thereby lowering the pKa (decreasing basicity).

• Resonance Donation (

  ): The lone pairs on fluorine can donate electron density into the -system of the aromatic ring. If the fluorine is in the ortho or para position, this density can be delocalized onto the carbon adjacent to the nitrogen, stabilizing the protonated form relative to the inductive effect, though rarely overcoming it completely.

The net basicity is the vector sum of these competing forces, heavily dependent on the substitution pattern.

Visualization: Electronic Logic of Fluorinated Anilines

Figure 1: Mechanistic flow of electronic effects determining the basicity of fluorinated anilines.

Data Repository: pKa Values and Structural Analysis

The following data consolidates experimental values for the conjugate acids of fluorinated anilines. Note the dramatic drop in basicity for polyfluorinated species.[1]

Table 1: Comparative pKa Values (Aqueous, 25°C)

Compound	Structure	pKa (Conjugate Acid)	pKa (vs Aniline)	Electronic Rationale
Aniline		4.60	0.0	Reference standard.[1]
4-Fluoroaniline		4.65	+0.05	resonance effect nearly cancels inductive effect.[1]
3-Fluoroaniline		3.50	-1.10	Strong effect; no resonance stabilization at nitrogen.[1]
2-Fluoroaniline		3.20	-1.40	Strong effect (proximity) + steric hindrance to solvation.
2,4-Difluoroaniline		~2.8	-1.80	Additive effects of ortho and para fluorines.
Pentafluoroaniline		-0.3 (est.)[1]	-4.90	Massive cumulative withdrawal; essentially non-basic in water.[1]

Data Sources: Compiled from standard physicochemical tables (Perrin, Dissociation Constants of Organic Bases in Aqueous Solution) and recent literature [1, 2].

Deep Dive: The "Para" Anomaly

Counter-intuitively, 4-fluoroaniline is often reported as having a pKa equal to or slightly higher than aniline (4.65 vs 4.60).

• Mechanism: The fluorine atom at the para position can donate a lone pair into the ring, creating a resonance structure where the carbon ipso to the nitrogen carries a partial negative charge. This increases electron density at the nitrogen, countering the inductive withdrawal.

• Hammett Constants:

  for Fluorine is 0.06 (very small), whereas is 0.34 (strongly electron-withdrawing).[1] This quantitative difference explains the preservation of basicity in the para isomer.

Experimental Methodologies

Accurate determination of pKa for weak bases (pKa < 4) requires specific protocols to avoid artifacts common in standard potentiometry.

Method A: Spectrophotometric Titration (Gold Standard for Weak Bases)

This method relies on the distinct UV-Vis absorption spectra of the protonated (

) and neutral ( ) forms. It is superior for fluorinated anilines with pKa < 3.[1]

Protocol:

• Stock Preparation: Dissolve analyte (approx.

  ) in a constant ionic strength buffer (e.g., 0.1 M KCl).[1]

• Extreme pH Measurement:

  • Measure UV spectrum in 0.1 M HCl (Species is 100%

    ).[1]

  • Measure UV spectrum in 0.1 M NaOH (Species is 100%

    ).[1]

  • Identify the analytical wavelength (

    ) where the difference in absorbance ( ) is maximal.[1]

• Titration: Prepare 7-10 buffers ranging pH 1.5 to 6.5. Measure absorbance (

  ) at for each.[1]

• Calculation: Use the linearized Henderson-Hasselbalch equation:

  Plot the log term vs. pH; the x-intercept is the pKa.[1]

Method B: F NMR Titration (High Specificity)

Ideal for polyfluorinated anilines where UV overlap with impurities might occur.[1]

Protocol:

• Sample: Prepare 1 mM fluorinated aniline in

  or (90:10) with phosphate buffer.

• Titration: Adjust pH using dilute

  and .

• Acquisition: Record

  F NMR spectra at each pH step. The chemical shift ( ) of the fluorine signal adjacent to the nitrogen (ortho-F) or para-F will shift significantly upon protonation.

• Analysis: Fit the chemical shift change (

  ) to a sigmoidal dose-response curve to extract the inflection point (pKa).

Visualization: Experimental Workflow

Figure 2: Decision tree and workflow for pKa determination of fluorinated anilines.

Strategic Applications in Drug Discovery[2]

Bioisosterism and Metabolic Stability

Fluorinated anilines are often used to block metabolic "soft spots."[1]

• Para-blocking: Replacing a para-hydrogen with fluorine blocks CYP450-mediated hydroxylation without significantly altering the electronic character of the amine (since pKa remains ~4.6). This preserves the H-bond donor capability of the

  group while extending half-life ( ).

Modulating Lipophilicity (LogD)

While adding fluorine generally increases lipophilicity (LogP), the effect on LogD (distribution coefficient at pH 7.[1]4) is nuanced.

• For 3-fluoroaniline (pKa 3.5), the molecule is >99.9% neutral at physiological pH (7.4).[1]

• Compared to a more basic aniline (e.g., p-methoxy, pKa 5.3), the fluorinated analog ensures the compound exists in the neutral, membrane-permeable form, potentially improving oral bioavailability.

Reducing hERG Toxicity

High basicity is often correlated with hERG channel inhibition (cardiotoxicity).[1]

• Strategy: Introduce an ortho or meta fluorine to lower the pKa of the basic center.

• Outcome: Reducing pKa from ~9 (typical secondary amine) to ~6-7 using fluorinated aryl groups can significantly reduce hERG affinity while maintaining target potency [3].[1]

References

• Perrin, D. D. (1965).[1][2] Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths.[1] (Standard reference for classical pKa values).

• Morgenthaler, M., et al. (2007).[1] "Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities." ChemMedChem, 2(8), 1100-1115. [1]

• Purser, S., et al. (2008).[1] "Fluorine in Medicinal Chemistry." Chemical Society Reviews, 37, 320-330.

• Grossi, G., et al. (2019).[1] "Aqueous pKa values of fluorinated benzenesulfonamides and phenols." Journal of Physical Organic Chemistry, 32(6), e3940.

• PubChem Compound Summary. (2024). "4-Fluoroaniline."[1][3] National Center for Biotechnology Information.[1][4] [1]

Sources

• 1. CID 158546022 | C12H4F10N2 | CID 158546022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Fluoroaniline | C6H6FN | CID 9584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Fluoroaniline - Wikipedia [en.wikipedia.org]
• 4. Pentafluorophenol - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for 2-Fluoro-N-(pentan-2-yl)aniline in Medicinal Chemistry

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications and experimental protocols related to 2-fluoro-N-(pentan-2-yl)aniline and its derivatives in medicinal chemistry. This document establishes a framework for investigating this compound by drawing parallels with the well-established roles of substituted anilines and fluorinated molecules in drug discovery.

Introduction: The Strategic Value of Fluorinated Anilines

The aniline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of clinically successful drugs.[1] Its synthetic accessibility and capacity to engage in crucial interactions with biological targets make it a favored pharmacophore. The strategic incorporation of fluorine into drug candidates is a widely employed tactic to enhance pharmacokinetic and physicochemical properties.[2] Fluorine's high electronegativity and small atomic size can favorably influence a molecule's metabolic stability, membrane permeability, and binding affinity to its target protein.[2][3]

2-Fluoro-N-(pentan-2-yl)aniline represents a prototypical example of a fluorinated aniline derivative. While specific literature on this exact molecule is limited, the principles governing the medicinal chemistry of substituted anilines are directly applicable to its investigation. This guide will, therefore, focus on the broader applications of this class of compounds, providing a solid foundation for exploring the therapeutic potential of novel derivatives like 2-fluoro-N-(pentan-2-yl)aniline.

Synthesis of 2-Fluoro-N-(pentan-2-yl)aniline: A Representative Protocol

The synthesis of 2-fluoro-N-(pentan-2-yl)aniline can be achieved through several established synthetic routes. A common and reliable method is the reductive amination of 2-fluoroaniline with pentan-2-one.

Synthetic Scheme

Caption: Reductive amination for the synthesis of 2-fluoro-N-(pentan-2-yl)aniline.

Step-by-Step Protocol

• Reaction Setup: To a solution of 2-fluoroaniline (1.0 eq) in 1,2-dichloroethane (DCE), add pentan-2-one (1.2 eq) and a catalytic amount of acetic acid.

• Addition of Reducing Agent: Stir the mixture at room temperature for 30 minutes, then add sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) portion-wise over 15 minutes.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extraction: Separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Characterization: Characterize the purified 2-fluoro-N-(pentan-2-yl)aniline by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Potential Medicinal Chemistry Applications

Substituted anilines, particularly those bearing fluorine atoms, have been extensively explored in various therapeutic areas.

Anticancer Activity

Kinase Inhibition: A significant number of kinase inhibitors used in cancer therapy incorporate the substituted aniline moiety.[1] These inhibitors often function as ATP-competitive agents, where the aniline nitrogen and its substituents form key hydrogen bonds and van der Waals interactions within the ATP-binding pocket of the kinase.[1] This prevents the phosphorylation of downstream substrates, thereby disrupting signal transduction pathways essential for cancer cell proliferation and survival.[1]

Tubulin Polymerization Inhibition: Certain aniline derivatives have been shown to inhibit tubulin polymerization, a critical process for cell division.[1] By binding to the colchicine-binding site on β-tubulin, these compounds disrupt microtubule assembly, leading to cell cycle arrest and apoptosis.[1]

Other Therapeutic Areas

The versatility of the fluorinated aniline scaffold suggests potential applications in other areas, including:

• Neurodegenerative Diseases: Modifications of aniline-containing structures have been explored for the treatment of neurodegenerative diseases.

• Antiviral and Antimicrobial Agents: The unique electronic properties of fluorinated compounds can lead to novel interactions with viral or bacterial targets.

Experimental Protocols for Biological Evaluation

To assess the therapeutic potential of 2-fluoro-N-(pentan-2-yl)aniline, a series of in vitro assays can be performed.

Kinase Inhibition Assay Protocol (General)

This protocol provides a general framework for assessing the inhibitory activity of a test compound against a specific kinase.

• Reagents and Materials: Kinase enzyme, substrate peptide, ATP, kinase buffer, test compound (2-fluoro-N-(pentan-2-yl)aniline), and a detection reagent (e.g., ADP-Glo™ Kinase Assay).

• Assay Procedure:

  • Prepare serial dilutions of the test compound.

  • In a 96-well plate, add the kinase, substrate, and test compound to the kinase buffer.

  • Initiate the kinase reaction by adding ATP.

  • Incubate at the optimal temperature for the specific kinase.

  • Stop the reaction and measure the kinase activity using the detection reagent according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of kinase inhibition for each concentration of the test compound and determine the IC₅₀ value.

Cell Viability (MTT) Assay Protocol

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Culture: Plate cancer cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 2-fluoro-N-(pentan-2-yl)aniline for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the GI₅₀ (concentration for 50% growth inhibition).

Tubulin Polymerization Assay Protocol

This assay monitors the assembly of microtubules in the presence of a test compound.

• Reagents: Purified tubulin, polymerization buffer, GTP, and the test compound.

• Assay Procedure:

  • Pre-incubate the test compound with tubulin in a 96-well plate at 37°C.

  • Initiate polymerization by adding GTP.

  • Monitor the change in absorbance at 340 nm over time using a temperature-controlled microplate reader.

• Data Analysis: Compare the polymerization curves of the compound-treated samples to the control to determine the inhibitory effect on tubulin assembly.

Data Interpretation and Lead Optimization

The data generated from these assays will provide initial insights into the biological activity of 2-fluoro-N-(pentan-2-yl)aniline.

• Structure-Activity Relationship (SAR) Studies: If initial screening reveals promising activity, SAR studies can be initiated. This involves synthesizing and testing a series of analogs of 2-fluoro-N-(pentan-2-yl)aniline to understand the contribution of different structural features to its biological activity. Modifications could include:

  • Varying the position of the fluorine atom on the aniline ring.

  • Altering the N-alkyl substituent.

  • Introducing additional substituents on the aniline ring.

• Lead Optimization: The goal of lead optimization is to improve the potency, selectivity, and drug-like properties of the initial hit compound. The strategic use of fluorine can play a crucial role in this process by modulating metabolic stability and other pharmacokinetic parameters.[3][4]

Visualization of a Representative Signaling Pathway

Caption: Hypothetical inhibition of a kinase signaling pathway.

Conclusion

While 2-fluoro-N-(pentan-2-yl)aniline is a novel chemical entity with limited published data, the extensive body of research on substituted anilines and fluorinated compounds in medicinal chemistry provides a robust framework for its investigation. The protocols and strategies outlined in these application notes offer a starting point for elucidating the potential therapeutic value of this compound and its derivatives. Through systematic synthesis, biological evaluation, and lead optimization, the contribution of the 2-fluoro and N-pentan-2-yl moieties to biological activity can be determined, potentially leading to the discovery of new therapeutic agents.

References

• Application Notes and Protocols for 2-(Substituted)-Aniline Derivatives in Medicinal Chemistry - Benchchem.
• Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives
• Recent Advances and Outlook for the Isosteric Replacement of Anilines - ACS Public
• Applications of Fluorine in Medicinal Chemistry - PubMed.
• Synthesis of 9-(Cn-1F2n-1)-substituted acridine by the reaction of 2-(CnF2n+1)

• Tablet Formulation Of 2-Fluoro-N-Methyl-4-[ 7- ( Quinolin-6-Ylmethyl) Imidazo [1,2-B][1][3][4] Triazin-2-YL] Benzamide - Patent US-2017231997-A1 - PubChem.

• 2′-Fluorinated nucleoside chemistry for new drug discovery: achievements and prospects - PMC.
• Anticancer and Antiphytopathogenic Activity of Fluorinated Isatins and Their Water-Soluble Hydrazone Deriv
• 2-Fluoro-N-(2-(5-hydroxy-1H-indol-3-yl)ethyl)nicotinamide (HIFN)
• Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex - Beilstein Journals.
• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022).

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• 2. mdpi.com [mdpi.com]
• 3. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-Fluoro-N-(pentan-2-yl)aniline as a Versatile Building Block for Next-Generation Agrochemicals

Abstract

The strategic incorporation of fluorine into active pharmaceutical and agrochemical ingredients is a proven method for enhancing molecular properties such as metabolic stability, binding affinity, and lipophilicity.[1][2][3] This application note presents 2-fluoro-N-(pentan-2-yl)aniline, a rationally designed building block for the synthesis of novel crop protection agents. We explore the unique structural attributes of this compound—specifically, the ortho-fluorine atom and the chiral N-alkyl substituent—and their potential to impart superior efficacy and selectivity to derivative molecules. This guide provides detailed synthetic protocols for the preparation of the title compound and its subsequent conversion into key agrochemical scaffolds, such as anilides and phenylureas, underpinned by established reaction mechanisms and field-proven insights.

Introduction: The Rationale for Fluorinated Anilines in Agrochemical Design

The development of modern crop protection solutions is increasingly reliant on fluorinated organic compounds.[4][5] The carbon-fluorine bond's high strength and the fluorine atom's high electronegativity can profoundly alter a molecule's physicochemical profile.[1][6] When integrated into a pesticide, these changes can lead to:

• Enhanced Metabolic Stability: Blocking sites of oxidative metabolism, thereby increasing the compound's bioavailability and persistence of action.[1][2]

• Increased Lipophilicity: Facilitating the penetration of the active ingredient through waxy plant cuticles or insect exoskeletons.[1]

• Modulated Acidity/Basicity: The electron-withdrawing nature of fluorine can alter the pKa of nearby functional groups, influencing receptor binding and transport across membranes.

• Improved Binding Affinity: Fluorine can engage in favorable orthogonal multipolar interactions (e.g., with amide bonds in enzyme active sites), leading to higher potency.[3]

2-Fluoro-N-(pentan-2-yl)aniline is a bifunctional building block designed to leverage these advantages. Its aniline core provides a versatile reactive handle for constructing a wide array of derivatives, including many established classes of herbicides and fungicides.[2][7][8]

Structural Features and Their Strategic Implications

The efficacy of 2-fluoro-N-(pentan-2-yl)aniline as a building block stems from the synergistic effects of its distinct structural components. Understanding the causality behind these features is key to designing potent final molecules.

• The Ortho-Fluorine Atom: Its position is critical. It sterically shields the adjacent amino group, potentially modulating its reactivity in a controlled manner. Electronically, it deactivates the aromatic ring toward electrophilic substitution but can direct ortho- and para-lithiation. Crucially, it can serve as a metabolic blocker and a key interaction point within a biological target.

• The N-(pentan-2-yl) Group: This non-planar, chiral alkyl group significantly increases the molecule's lipophilicity compared to simpler analogs like N-methylaniline.[9] This is expected to improve the transport properties of the final agrochemical. Furthermore, the introduction of a stereocenter allows for the potential development of stereospecific pesticides, which can exhibit higher potency and reduced off-target effects.

Caption: Key structural features of the building block and their hypothesized effects.

Synthetic Protocols and Methodologies

The following protocols are designed to be self-validating, with clear steps and rationales for each choice. All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 3.1: Synthesis of 2-Fluoro-N-(pentan-2-yl)aniline (Building Block)

This procedure utilizes reductive amination, a robust and widely used method for forming C-N bonds.

Principle: 2-Fluoroaniline is reacted with pentan-2-one to form an intermediate imine, which is then reduced in situ by sodium triacetoxyborohydride [NaBH(OAc)₃]. This reducing agent is chosen for its mildness and tolerance of various functional groups, minimizing side reactions.

Materials:

• 2-Fluoroaniline

• Pentan-2-one

• Sodium triacetoxyborohydride [NaBH(OAc)₃]

• Dichloromethane (DCM), anhydrous

• Acetic acid, glacial

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, nitrogen inlet, addition funnel

Procedure:

• To a 250 mL round-bottom flask under a nitrogen atmosphere, add 2-fluoroaniline (1.0 eq) and anhydrous dichloromethane (approx. 0.2 M).

• Add pentan-2-one (1.1 eq) followed by glacial acetic acid (1.2 eq). Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

• In a separate beaker, prepare a slurry of sodium triacetoxyborohydride (1.5 eq) in DCM.

• Add the NaBH(OAc)₃ slurry to the reaction mixture portion-wise over 20 minutes, monitoring for any exotherm.

• Allow the reaction to stir at room temperature for 12-18 hours. Monitor progress by TLC or GC-MS.

• Upon completion, carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 2-fluoro-N-(pentan-2-yl)aniline.

Protocol 3.2: Derivatization into an Anilide Herbicide Precursor

Anilides are a major class of herbicides.[7][10] This protocol describes a standard acylation reaction.

Principle: The nucleophilic amine of the building block attacks the electrophilic carbonyl carbon of 2-chloroacetyl chloride. A mild base, such as triethylamine, is used to scavenge the HCl byproduct.

Materials:

• 2-Fluoro-N-(pentan-2-yl)aniline (from Protocol 3.1)

• 2-Chloroacetyl chloride

• Triethylamine (TEA)

• Tetrahydrofuran (THF), anhydrous

• Deionized water

• Ethyl acetate

Procedure:

• Dissolve 2-fluoro-N-(pentan-2-yl)aniline (1.0 eq) in anhydrous THF in a flask under nitrogen.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.2 eq).

• Slowly add 2-chloroacetyl chloride (1.1 eq) dropwise via syringe, keeping the temperature below 5 °C. A white precipitate (triethylamine hydrochloride) will form.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours.

• Monitor the reaction by TLC. Upon completion, quench with deionized water.

• Extract the product into ethyl acetate (3x).

• Combine the organic layers, wash sequentially with 1M HCl, saturated NaHCO₃, and brine.

• Dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude anilide product, which can be further purified by recrystallization or chromatography.

Application Workflow and Data

The true utility of a building block is demonstrated by its integration into synthetic pathways leading to diverse molecular classes.

Caption: Synthetic workflow from starting materials to potential agrochemical classes.

Table 1: Representative Synthesis Data for Anilide Derivative (Hypothetical)

This table summarizes the expected quantitative data for the synthesis described in Protocol 3.2, creating a hypothetical target molecule named "Fluopentachlor".

Parameter	Value	Notes
Starting Material	2-Fluoro-N-(pentan-2-yl)aniline	MW: 181.26 g/mol
2-Chloroacetyl chloride	MW: 112.94 g/mol
Product	N-(2-chloromethylcarbonyl)-2-fluoro-N-(pentan-2-yl)aniline	"Fluopentachlor"
MW: 257.73 g/mol
Scale	10 mmol (1.81 g of aniline)	Lab-scale synthesis
Theoretical Yield	2.58 g	Assuming 100% conversion
Typical Isolated Yield	2.20 - 2.45 g (85-95%)	After purification
Purity (by HPLC)	>98%	Post-chromatography/recrystallization
¹H NMR (CDCl₃, δ)	~7.1-7.4 (m, 4H, Ar-H), ~4.5 (m, 1H, CH), ~4.1 (s, 2H, CH₂Cl)	Expected characteristic shifts

Conclusion

2-Fluoro-N-(pentan-2-yl)aniline represents a highly promising and versatile intermediate for the discovery of novel agrochemicals. Its design thoughtfully combines the proven benefits of ortho-fluorination with the lipophilic and chiral characteristics of an N-pentanyl group. The synthetic protocols provided herein are robust, scalable, and serve as a foundation for creating extensive libraries of anilide, urea, and other derivative classes. Researchers in the agrochemical field can leverage this building block to systematically explore new chemical space, aiming for the development of more potent, selective, and environmentally conscious crop protection agents.

References

• Sartori, S. K., et al. (2018). One-pot synthesis of anilides, herbicidal activity and molecular docking study. Pest Management Science, 74(7), 1638-1646. Available at: [Link][7][10]

• PubMed. (2018). One-pot Synthesis of Anilides, Herbicidal Activity and Molecular Docking Study. National Library of Medicine. Available at: [Link]

• Zhang, Y., et al. (2021). Synthesis, herbicidal activity, enzyme activity, and molecular docking of novel aniline thiourea. Phosphorus, Sulfur, and Silicon and the Related Elements, 196(7), 698-706. Available at: [Link][8]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Role of Fluorinated Intermediates in Modern Agrochemicals: A Look at Novaluron's Building Block. Available at: [Link][1]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Expanding Role of 2-Fluoro-N-methylaniline in Chemical Research and Development. Available at: [Link][9]

• Sparrow Chemical. Fluoroaniline Series. Available at: [Link][2]

• Li, Y., et al. (2016). Preparation of novel auxinic herbicide derivatives with high-activity and low-volatility by me-too method. Chinese Chemical Letters, 27(12), 1797-1801. Available at: [Link]

• PubChem. 2-Fluoroaniline. National Center for Biotechnology Information. Available at: [Link]

• Google Patents. (1981). PL127861B1 - Herbicide and method of obtaining aniline derivatives.

• ResearchGate. (2024). Recent developments in fluorine‐containing pesticides. Available at: [Link][4]

• ACS Publications. (2022). Novel Fluorinated Aniline Anthranilic Diamides Improved Insecticidal Activity Targeting the Ryanodine Receptor. Journal of Agricultural and Food Chemistry. Available at: [Link]

• ResearchGate. Fluorine-containing products among the 15 best-selling insecticides, fungicides and herbicides. Available at: [Link]

• ScienceDirect. (2021). Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Chinese Chemical Letters. Available at: [Link]

• ResearchGate. Chapter 4 Fluorine-Containing Agrochemicals: An Overview of Recent Developments. Available at: [Link][5]

• PubMed. (2004). The unique role of fluorine in the design of active ingredients for modern crop protection. National Library of Medicine. Available at: [Link][3]

• ResearchGate. (2016). Development and biological evaluation of novel fluorinated ingredients for modern crop protection. Available at: [Link][6]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Optimizing Agrochemical Formulations with 2-(Trifluoromethoxy)aniline. Available at: [Link]

• PMC. (2024). Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields. National Library of Medicine. Available at: [Link][11]

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reaction of 2-fluoro-N-(pentan-2-yl)aniline with electrophiles

An Application Guide to the Electrophilic Aromatic Substitution of 2-Fluoro-N-(pentan-2-yl)aniline

Abstract

This technical note provides a comprehensive guide to the electrophilic aromatic substitution (EAS) reactions of 2-fluoro-N-(pentan-2-yl)aniline. This substrate is a valuable building block in medicinal chemistry and materials science, and understanding its reactivity is crucial for the rational design of novel molecular entities. This document details the underlying electronic and steric principles governing its reactivity, provides validated, step-by-step protocols for key transformations including halogenation, nitration, and Friedel-Crafts acylation, and offers practical insights into reaction optimization and safety.

Introduction: Scientific & Strategic Context

Substituted anilines are privileged scaffolds in drug discovery. The introduction of a fluorine atom can significantly modulate a molecule's metabolic stability, lipophilicity, and binding affinity. The title compound, 2-fluoro-N-(pentan-2-yl)aniline, combines the electronic influence of fluorine with a secondary alkylamino group, presenting a unique reactivity profile for further functionalization. Mastering the electrophilic substitution of this aniline derivative allows researchers to precisely install a variety of functional groups, paving the way for the synthesis of complex target molecules. This guide is intended to serve as a practical resource for chemists engaged in pharmaceutical research and process development.

Mechanistic Rationale: Predicting Regioselectivity

The outcome of electrophilic aromatic substitution on 2-fluoro-N-(pentan-2-yl)aniline is governed by the interplay of the directing effects of the two substituents: the N-(pentan-2-yl)amino group and the fluorine atom.

• N-(pentan-2-yl)amino Group (-NHR): This is a powerful electron-donating group (EDG) due to the resonance donation (+M effect) of the nitrogen lone pair into the aromatic π-system.[1] This effect strongly activates the ring towards electrophilic attack, particularly at the positions ortho and para to the nitrogen.[1][2]

• Fluorine Atom (-F): As a halogen, fluorine exhibits a dual electronic nature. It is highly electronegative, withdrawing electron density inductively (-I effect), which deactivates the ring. However, it can also donate a lone pair of electrons through resonance (+M effect).[3] While the inductive effect is stronger, making fluorobenzene less reactive than benzene overall, the resonance effect is sufficient to direct incoming electrophiles to the ortho and para positions.[3][4] In fact, for nitration, fluorine is known to direct strongly to the para position.[4]

Synergistic and Competitive Effects:

In 2-fluoro-N-(pentan-2-yl)aniline, the potent activating and directing effect of the amino group overwhelmingly dominates the weaker effect of the fluorine atom. Both groups direct incoming electrophiles to their respective ortho and para positions.

• The amino group activates positions 4 and 6.

• The fluorine atom activates positions 3 and 5.

The powerful activation by the amino group makes positions 4 and 6 the primary targets for electrophiles. Of these, the 4-position (para to the amino group) is the most favored site for substitution due to significantly lower steric hindrance compared to the 6-position, which is crowded by both adjacent substituents.

Figure 2. General workflow for controlled electrophilic substitution.

3.2. Safety Precautions

Fluoroaniline derivatives and many electrophilic reagents are hazardous. Adherence to strict safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (nitrile or neoprene), and splash-proof safety goggles. [5][6]* Ventilation: All manipulations should be performed inside a certified chemical fume hood to avoid inhalation of toxic vapors. [7][8]* Chemical Hazards:

  • Fluoroanilines: Harmful if swallowed or inhaled and can cause skin irritation. [6][8] * Acids (H₂SO₄, HNO₃): Highly corrosive. Handle with extreme care.

  • Bromine: Corrosive, toxic, and causes severe burns.

  • Acyl Halides & Lewis Acids: Moisture-sensitive and corrosive.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. [6]

Experimental Protocols

Protocol 4.1: Bromination (Direct)

Due to the high activation of the ring, bromination can often be achieved under mild conditions without a Lewis acid catalyst. The primary product is expected to be 4-bromo-2-fluoro-N-(pentan-2-yl)aniline.

Materials:

• 2-Fluoro-N-(pentan-2-yl)aniline

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Charge a round-bottom flask with 2-fluoro-N-(pentan-2-yl)aniline (1.0 eq) and anhydrous DMF (approx. 0.2 M).

• Cool the solution to 0 °C in an ice-water bath.

• Add N-Bromosuccinimide (1.05 eq) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 5 °C. Rationale: Portion-wise addition at low temperature helps control the exothermic reaction and minimizes side products.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with dichloromethane.

• Wash the organic layer sequentially with water (2x), saturated NaHCO₃ (1x), saturated Na₂S₂O₃ (1x, to quench any remaining bromine), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 4-bromo product.

Protocol 4.2: Nitration via Acetanilide Protection

This protocol follows the protection-substitution-deprotection strategy to yield 2-fluoro-4-nitro-N-(pentan-2-yl)aniline.

Part A: Protection (Acetylation)

• In a flask, dissolve 2-fluoro-N-(pentan-2-yl)aniline (1.0 eq) in acetic anhydride (3.0 eq).

• Add a catalytic amount of concentrated sulfuric acid (approx. 1-2 drops).

• Heat the mixture to 50 °C for 1 hour.

• Cool the mixture to room temperature and carefully pour it into ice-water with stirring to precipitate the product.

• Filter the solid, wash thoroughly with cold water, and dry to obtain N-(2-fluorophenyl)-N-(pentan-2-yl)acetamide.

Part B: Nitration

• Cool concentrated sulfuric acid to 0 °C in a flask.

• Slowly add the acetamide from Part A (1.0 eq), keeping the temperature below 10 °C.

• Prepare the nitrating mixture by slowly adding concentrated nitric acid (1.1 eq) to concentrated sulfuric acid at 0 °C.

• Add the nitrating mixture dropwise to the acetamide solution, maintaining the temperature between 0-5 °C. Rationale: This is a highly exothermic and potentially hazardous step. Strict temperature control is critical to prevent runaway reactions and dinitration.

• Stir at 0 °C for 1-2 hours.

• Carefully pour the reaction mixture onto crushed ice and stir until the ice has melted.

• Filter the precipitated solid, wash with cold water until the filtrate is neutral, and dry. This yields the nitro-acetanilide intermediate.

Part C: Deprotection (Hydrolysis)

• Reflux the crude nitro-acetanilide from Part B in a mixture of ethanol and concentrated hydrochloric acid (e.g., 3:1 v/v) for 4-8 hours.

• Cool the mixture and neutralize by carefully adding a base (e.g., aqueous NaOH) until pH > 10.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over MgSO₄, and concentrate.

• Purify by column chromatography to yield 2-fluoro-4-nitro-N-(pentan-2-yl)aniline.

Protocol 4.3: Friedel-Crafts Acylation via Acetanilide Protection

This protocol installs an acyl group, such as acetyl, at the 4-position.

Part A: Protection

• Follow the procedure in Protocol 4.2, Part A.

Part B: Acylation

• Suspend the acetamide from Part A (1.0 eq) and aluminum chloride (AlCl₃, 2.5 eq) in an anhydrous solvent like 1,2-dichloroethane or nitrobenzene. Rationale: A stoichiometric excess of the Lewis acid is required as it coordinates to both the acyl chloride and the amide carbonyl.

• Cool the suspension to 0 °C.

• Slowly add the acylating agent (e.g., acetyl chloride, 1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and then heat to 60-80 °C for several hours until the reaction is complete (monitor by TLC/LC-MS).

• Cool the reaction to 0 °C and quench by slowly adding it to ice-cold dilute HCl.

• Extract the product with dichloromethane, wash the organic layer with water and brine, dry, and concentrate.

Part C: Deprotection

• Follow the hydrolysis procedure in Protocol 4.2, Part C to remove the acetyl protecting group and yield the final 4-acyl-2-fluoro-N-(pentan-2-yl)aniline product.

Summary of Reactions and Expected Products

Reaction Type	Key Reagents	Major Product Structure	Expected Yield Range	Key Analytical Notes
Bromination	N-Bromosuccinimide, DMF	4-Bromo-2-fluoro-N-(pentan-2-yl)aniline	75-90%	Isotopic pattern for bromine in mass spectrum; disappearance of ¹H NMR signal for proton at C4.
Nitration	1. Ac₂O 2. HNO₃, H₂SO₄ 3. HCl, EtOH	2-Fluoro-4-nitro-N-(pentan-2-yl)aniline	50-70% (over 3 steps)	Characteristic IR stretches for -NO₂ group (~1520, 1340 cm⁻¹); downfield shift of aromatic protons.
Acylation	1. Ac₂O 2. Acyl Chloride, AlCl₃ 3. HCl, EtOH	1-(3-Fluoro-4-((pentan-2-yl)amino)phenyl)ethan-1-one	45-65% (over 3 steps)	New singlet in ¹H NMR for acetyl methyl group (~2.5 ppm); strong C=O stretch in IR (~1680 cm⁻¹).

References

• Wikipedia. (n.d.). Electrophilic aromatic directing groups. Retrieved from [Link]

• CSBSJU. (n.d.). Electrophilic Aromatic Substitution AR5. Directing Effects. Retrieved from [Link]

• Google Patents. (1991). US5053542A - Catalytic bromination of 2-fluoroaniline.
• Google Patents. (1991). WO1991011430A1 - Halogenation of aromatic amine compounds.
• Google Patents. (1984). US4443631A - Selective halogenation of 2-fluoroaniline.

• University of Calgary. (n.d.). Ch22: EArS of aromatic amines. Retrieved from [Link]

• Chemistry Steps. (2024, January 12). Reactions of Aniline. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]

• Google Patents. (1999). US5856577A - Process for the preparation of fluoroanilines from fluorinated nitrated benzene compounds.

• LookChem. (2022, July 29). Syntheses of Sulfonated Derivatives of 2-Fluoroaniline. Retrieved from [Link]

• PubMed. (1996). Reaction pathways for biodehalogenation of fluorinated anilines. Retrieved from [Link]

• Loba Chemie. (2015, April 9). 2-FLUOROANILINE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Sdfine. (n.d.). 4-fluoroaniline Safety Data Sheet. Retrieved from [Link]

• ACS Publications. (1983). The activating effect of fluorine in electrophilic aromatic substitution. Retrieved from [Link]

• ResearchGate. (n.d.). Halogenated aniline derivatives. Retrieved from [Link]

• Cognito. (n.d.). Directing Effects Revision notes. Retrieved from [Link]

• Making Molecules. (2025, June 19). Electrophilic Aromatic Substitution. Retrieved from [Link]

• JoVE. (2023, April 30). Video: Electrophilic Aromatic Substitution: Fluorination and Iodination of Benzene. Retrieved from [Link]

• PMC. (2014, February 20). Aminofluorination of 2-alkynylanilines: a Au-catalyzed entry to fluorinated indoles. Retrieved from [Link]

• Google Patents. (1984). EP0127079A1 - Process for preparing 2-fluoro-5-nitroaniline.

• YouTube. (2022, April 20). Directing Effects in Electrophilic Aromatic Substitution Made EASY!. Retrieved from [Link]

• Google Patents. (2003). EP1359141A1 - Method of friedel-crafts acylation of anilides.

• YouTube. (2016, April 7). Directing Effects in Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 18). 16.2: Directing Inductive Effects of Alkyl Groups. Retrieved from [Link]

• University of Texas at Dallas. (n.d.). Experiment 16: Electrophilic Aromatic Substitution. Retrieved from [Link]

• Google Patents. (1971). US3586719A - Process for preparing 4-fluoro-3-nitroaniline.

• NIH - PubChem. (n.d.). 2-Fluoro-5-nitroaniline. Retrieved from [Link]

• YouTube. (n.d.). Electrophilic substitution (case aniline): Nitration. Retrieved from [Link]

• Chemistry LibreTexts. (2020, June 12). 10.4: Electrophilic Aromatic Substitution. Retrieved from [Link]

• ResearchGate. (2015, October 13). Acridine Synthesis by the Reaction of 2-(Perfluoroalkyl)aniline with ortho-Alkyl-Substituted Aromatic Grignard Reagent: Mechanistic Studies. Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic fluorination. Retrieved from [Link]

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• Google Patents. (2002). JP2002205977A - Friedel-Crafts acylation reaction of anilides.

• CONICET. (n.d.). Visible light-catalyzed fluoroalkylation reactions of free aniline derivatives. Retrieved from [Link]

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Protocol for the N-Alkylation of 2-Fluoroaniline: A Guide for Researchers

This comprehensive guide provides detailed protocols and scientific insights for the N-alkylation of 2-fluoroaniline, a critical transformation in the synthesis of valuable intermediates for the pharmaceutical, agrochemical, and materials science sectors. This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical understanding and practical, field-proven methodologies.

Introduction: The Significance and Challenges of N-Alkylating 2-Fluoroaniline

N-alkylated anilines are ubiquitous structural motifs in a vast array of functional molecules. The introduction of an alkyl group to the nitrogen atom of an aniline can profoundly alter its biological activity, physicochemical properties, and synthetic utility. 2-Fluoroaniline, in particular, is a valuable starting material due to the unique properties imparted by the fluorine atom, such as increased metabolic stability and altered lipophilicity.

However, the N-alkylation of 2-fluoroaniline is not without its challenges. The electron-withdrawing nature of the fluorine atom decreases the nucleophilicity of the aniline nitrogen, potentially slowing down the reaction rate compared to unsubstituted aniline. Furthermore, the ortho-position of the fluorine atom can introduce steric hindrance and may participate in intramolecular hydrogen bonding, further modulating the reactivity of the amine. Careful selection of the synthetic strategy and optimization of reaction conditions are therefore paramount to achieving high yields and selectivity.

This guide will explore three primary, robust methods for the N-alkylation of 2-fluoroaniline:

• Direct N-Alkylation with Alkyl Halides: A classical and straightforward approach.

• Reductive Amination: A versatile one-pot method for the synthesis of secondary and tertiary amines.

• Buchwald-Hartwig Amination: A powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.

Safety First: Handling 2-Fluoroaniline and Associated Reagents

2-Fluoroaniline is a flammable liquid and vapor that is harmful if swallowed, causes skin irritation, and can cause serious eye damage and respiratory irritation. Always handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Consult the Safety Data Sheet (SDS) for 2-fluoroaniline and all other reagents before commencing any experimental work.

Method 1: Direct N-Alkylation with Alkyl Halides

This method involves the direct reaction of 2-fluoroaniline with an alkyl halide in the presence of a base. It is a fundamental and widely used transformation for forming C-N bonds.

Mechanistic Rationale

The reaction proceeds via a classical SN2 mechanism where the lone pair of electrons on the aniline nitrogen acts as a nucleophile, attacking the electrophilic carbon of the alkyl halide and displacing the halide leaving group. The choice of base is critical to deprotonate the resulting ammonium salt and regenerate the neutral N-alkylated aniline, which can then be isolated. A common challenge with this method is over-alkylation, where the initially formed secondary amine, being more nucleophilic than the starting primary amine, can react further with the alkyl halide to form a tertiary amine and subsequently a quaternary ammonium salt. Careful control of stoichiometry and reaction conditions is therefore essential.

Diagram: General Workflow for Direct N-Alkylation

Caption: Workflow for Direct N-Alkylation of 2-fluoroaniline.

Experimental Protocol

Materials:

• 2-Fluoroaniline

• Alkyl halide (e.g., benzyl bromide, ethyl iodide)

• Base (e.g., Potassium Carbonate (K₂CO₃), Cesium Carbonate (Cs₂CO₃), Sodium Hydride (NaH))

• Anhydrous solvent (e.g., Acetonitrile (ACN), N,N-Dimethylformamide (DMF), Tetrahydrofuran (THF))

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-fluoroaniline (1.0 eq.) and the chosen anhydrous solvent.

• Add the base (1.5 - 2.0 eq.) to the solution and stir the mixture at room temperature for 15-30 minutes.

• Slowly add the alkyl halide (1.1 eq.) to the reaction mixture.

• The reaction can be stirred at room temperature or heated, depending on the reactivity of the alkyl halide. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate

Application Note: Quantification of N-Alkylanilines as Potential Genotoxic Impurities in Pharmaceutical Ingredients by LC-MS/MS

Abstract

This application note presents a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-alkylanilines, such as N-methylaniline and N-ethylaniline, in active pharmaceutical ingredients (APIs). N-alkylanilines are often process-related impurities or degradation products that carry a structural alert for genotoxicity.[1][2] Regulatory guidelines, such as ICH M7, mandate strict control over such impurities to ensure patient safety.[3][4][5] The described method achieves low limits of quantification (LOQ) necessary to meet the Threshold of Toxicological Concern (TTC) of 1.5 µ g/day , providing high specificity and accuracy through Multiple Reaction Monitoring (MRM).[3][5] We detail the complete workflow, from sample preparation and chromatographic separation to mass spectrometric detection and method validation, offering a comprehensive protocol for researchers, quality control analysts, and drug development professionals.

Introduction

N-alkylanilines are a class of aromatic amines that can be present in pharmaceutical products as impurities originating from starting materials, synthetic intermediates, or degradation.[2] Due to their chemical structure, many N-alkylanilines are classified as potential genotoxic impurities (PGIs), meaning they can damage genetic material and potentially lead to cancer.[1][2]

The International Council for Harmonisation (ICH) M7 (R1) guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[5] This guideline establishes a Threshold of Toxicological Concern (TTC) of 1.5 µ g/day for most genotoxic impurities, which necessitates highly sensitive and specific analytical methods for their control.[3][5]

LC-MS/MS has become the technique of choice for analyzing trace-level impurities due to its superior sensitivity, selectivity, and wide applicability to various compound classes.[3][6][7] This note describes a validated LC-MS/MS method designed for the reliable quantification of N-alkylanilines in APIs, ensuring compliance with stringent regulatory requirements.

Experimental

Materials and Reagents

• Analytes: N-methylaniline (≥99.0%), N-ethylaniline (≥99.0%)

• Internal Standard (IS): N-methylaniline-d5 or other suitable deuterated analog (≥98% isotopic purity)[8]

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (Type I, 18.2 MΩ·cm)

• Additives: Formic acid (LC-MS grade), Ammonium acetate (LC-MS grade)

• API: Representative Active Pharmaceutical Ingredient

Instrumentation and Conditions

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer was utilized.

Table 1: Optimized LC-MS/MS Parameters

Parameter	Setting	Rationale
Liquid Chromatography
Column	C18, 2.1 x 100 mm, 1.8 µm	Provides excellent reversed-phase retention and separation for aromatic amines.
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier promotes analyte protonation for positive ion ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic solvent providing good elution strength.
Gradient	5% B to 95% B over 8 min	Ensures separation from the API main peak and other impurities.
Flow Rate	0.4 mL/min	Optimal for the column dimension, balancing speed and resolution.
Column Temperature	40 °C	Improves peak shape and reproducibility of retention times.
Injection Volume	5 µL	Minimizes potential matrix effects while ensuring sufficient sensitivity.
Mass Spectrometry
Ion Source	Electrospray Ionization (ESI), Positive Mode	N-alkylanilines readily form [M+H]+ ions.
Capillary Voltage	3.5 kV	Optimized for maximum ion generation.
Source Temperature	150 °C	Prevents thermal degradation of analytes.
Desolvation Gas	Nitrogen, 1000 L/hr at 450 °C	Efficiently removes solvent droplets to enhance ionization.
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Provides highest selectivity and sensitivity for quantification.[9]

Table 2: MRM Transitions for Target Analytes

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-methylaniline	108.1	93.1 (Quantifier)	50	15
108.1	77.1 (Qualifier)	50	25
N-ethylaniline	122.1	106.1 (Quantifier)	50	15
122.1	77.1 (Qualifier)	50	25
N-methylaniline-d5 (IS)	113.1	98.1	50	15
Note: These values are typical and must be optimized on the specific instrument used.[10]

Protocols and Methodologies

Overall Analytical Workflow

The following diagram outlines the complete process from sample preparation to data analysis. This systematic approach ensures consistency and reliability in the quantification of N-alkylanilines.

Caption: Workflow for analytical method validation.

Validation Parameters and Acceptance Criteria

Table 3: Summary of Method Validation Results

Parameter	Procedure	Acceptance Criteria	Result
Specificity	Analyzed blank, API blank, and spiked API sample.	No interfering peaks at the retention time of analytes.	Pass
Linearity	7-point calibration curve analyzed in triplicate.	Correlation coefficient (r²) ≥ 0.995	Pass (r² > 0.998)
LLOQ	Lowest concentration on the curve with S/N > 10 and acceptable precision/accuracy.	S/N ≥ 10; Accuracy 80-120%; Precision ≤ 20% RSD.	Pass (0.1 ng/mL)
Accuracy	Spiked API samples at three levels (LLOQ, 100%, 150% of target limit).	Mean recovery 80-120%.	Pass (94.9% - 115.5%) [11]
Precision	Repeatability (n=6 at 100% level) and intermediate precision (different day/analyst).	RSD ≤ 15% (≤ 20% at LLOQ).	Pass (RSD < 5.0%) [11]
Solution Stability	Analyzed standards and samples stored at room temp for 24h.	Recovery within ±10% of initial.	Pass (Stable for 34h) [11]

Discussion: Challenges and Troubleshooting

Ion Suppression

Challenge: Co-eluting components from the API matrix can interfere with the ionization of the target analytes in the ESI source, a phenomenon known as ion suppression. [12][13][14]This can lead to reduced sensitivity and inaccurate quantification. [15] Mitigation Strategy:

• Chromatographic Separation: The gradient elution was optimized to ensure that the N-alkylaniline impurities elute in a region separate from the main API peak and other major matrix components.

• Internal Standard: The use of a stable isotope-labeled internal standard that co-elutes with the analyte is the most effective way to compensate for matrix effects. [8]The IS experiences similar ion suppression to the analyte, ensuring the analyte/IS peak area ratio remains constant and quantification is accurate.

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening the impact of ion suppression. [13]

Carryover

Challenge: Highly concentrated API solutions can lead to carryover, where the analyte signal from a high-concentration sample appears in a subsequent blank injection. This is critical when measuring trace-level impurities.

Mitigation Strategy:

• Injector Wash: A robust injector wash protocol using a strong organic solvent (e.g., 90:10 Acetonitrile:Isopropanol) is essential. The wash program should be optimized to include both pre- and post-injection washes.

• Blank Injections: Strategically placing blank injections after high-concentration samples in the analytical sequence helps to monitor and confirm the absence of carryover.

Conclusion

This application note provides a detailed, validated LC-MS/MS method for the sensitive and selective quantification of N-alkylaniline impurities in APIs. The method demonstrates excellent performance, meeting the stringent requirements set by regulatory bodies like the ICH. By incorporating a stable isotope-labeled internal standard and optimizing chromatographic conditions, the protocol effectively mitigates common challenges such as matrix effects. This robust workflow serves as a reliable tool for quality control laboratories and pharmaceutical development teams to ensure the safety and quality of drug products.

References

• Taylor & Francis. (n.d.). Analytical method development and validation for quantification of prominent genotoxic impurity in the marketed formulation of fluconazole using. Retrieved from [Link]

• SpringerLink. (2021, October 18). Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. Retrieved from [Link]

• MDPI. (n.d.). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, July 9). Genotoxic Impurity Analysis in Pharma: A Step-by-Step Guide. Retrieved from [Link]

• Agilent. (2019, September 16). Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. Retrieved from [Link]

• Research and Reviews. (2019, May 11). Analytical Assessment of Genotoxic Impurities in Pharmaceuticals by Gas Chromatographic Techniques. Retrieved from [Link]

• AMS Biotechnology (AMSBIO). (n.d.). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. Retrieved from [Link]

• OSHA. (n.d.). N,N-Dimethylaniline. Retrieved from [Link]

• ResearchGate. (n.d.). Ion-suppression effects in liquid chromatography-tandem mass spectrometry due to a formulation agent, a case study in drug discovery bioanalysis | Request PDF. Retrieved from [Link]

• Wikipedia. (n.d.). Ion suppression (mass spectrometry). Retrieved from [Link]

• Longdom. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Retrieved from [Link]

• ICH. (2017, March 31). Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk, M7 (R1). Retrieved from [Link]

• SAGE Journals. (2020, May 6). LC-MS method development for the quantitation of potential genotoxic impurity 2-Methyl-6-nitro aniline in Telmisartan API. Retrieved from [Link]

• Veeprho. (2021, January 27). Assessment of Genotoxic Impurities. Retrieved from [Link]

• Semantic Scholar. (n.d.). GENOTOXIC IMPURITIES: AN IMPORTANT REGULATORY ASPECT. Retrieved from [Link]

• Organomation. (n.d.). Sample Preparation: A Comprehensive Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Applications of LC-MS Methodology: In the Development of Pharmaceuticals. Retrieved from [Link]

• ResearchGate. (n.d.). Review on identification and quantification of genotoxic impurities. Retrieved from [Link]

• MDPI. (n.d.). Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Ethyl-N-methylaniline. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Determination of Aniline and Its Derivatives in Environmental Water by Capillary Electrophoresis with On-Line Concentration. Retrieved from [Link]

• Waters. (n.d.). Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. Retrieved from [Link]

• SciSpace. (2020, February 17). Current developments in LC-MS for pharmaceutical analysis. Retrieved from [Link]

• MDPI. (2023, February 24). LC-MS/MS Application in Pharmacotoxicological Field: Current State and New Applications. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Simple and convenient method of synthesis of N-ethyl-2,6-diethyl aniline and derivatives. Retrieved from [Link]

• ResearchGate. (2021, October 14). (PDF) Quantification of aniline and N-methylaniline in indigo. Retrieved from [Link]

Sources

• 1. veeprho.com [veeprho.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. rroij.com [rroij.com]
• 5. database.ich.org [database.ich.org]
• 6. scispace.com [scispace.com]
• 7. LC-MS/MS Application in Pharmacotoxicological Field: Current State and New Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]
• 9. tandfonline.com [tandfonline.com]
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• 11. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 13. researchgate.net [researchgate.net]
• 14. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 15. longdom.org [longdom.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-fluoro-N-(pentan-2-yl)aniline

This guide provides in-depth troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 2-fluoro-N-(pentan-2-yl)aniline. Our focus is on improving reaction yield and purity through a mechanistic understanding of common synthetic routes.

Introduction

The synthesis of N-alkylanilines is a cornerstone of medicinal chemistry and materials science. 2-fluoro-N-(pentan-2-yl)aniline, while not extensively documented, represents a class of compounds whose synthesis can be challenging due to steric hindrance from the secondary alkyl group and the electronic effects of the fluorine substituent. This guide will focus on the two most probable synthetic strategies: Reductive Amination and Buchwald-Hartwig Amination, providing solutions to common obstacles encountered during these processes.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 2-fluoro-N-(pentan-2-yl)aniline?

A1: The two most common and effective methods are:

• Reductive Amination: This involves the reaction of 2-fluoroaniline with pentan-2-one to form an intermediate imine, which is then reduced in situ to the desired secondary amine. This method is often preferred for its operational simplicity and cost-effective reagents.

• Buchwald-Hartwig Amination: This is a powerful palladium-catalyzed cross-coupling reaction between 2-fluoroaniline and a pentan-2-yl halide (e.g., 2-bromopentane) or sulfonate. It is particularly useful when reductive amination fails or gives low yields.

Q2: Why is my yield of 2-fluoro-N-(pentan-2-yl)aniline consistently low?

A2: Low yields can stem from several factors depending on the chosen synthetic route. For reductive amination, incomplete imine formation or side reactions are common culprits. In Buchwald-Hartwig amination, catalyst deactivation, improper ligand choice, or non-optimal reaction conditions are often to blame. This guide will delve into these issues in the troubleshooting section.

Q3: I am observing the formation of a significant amount of di-alkylation product. How can I prevent this?

A3: The formation of the tertiary amine, 2-fluoro-N,N-di(pentan-2-yl)aniline, is a common side reaction. To minimize this, it is crucial to control the stoichiometry of the reactants. Using a slight excess of the aniline (2-fluoroaniline) relative to the alkylating agent (pentan-2-one or 2-bromopentane) can suppress the second alkylation event.

Troubleshooting Guide: Reductive Amination

Reductive amination is a robust method, but its success hinges on the delicate balance between imine formation and reduction.

Problem 1: Low Conversion of 2-fluoroaniline

• Symptoms: A significant amount of unreacted 2-fluoroaniline is observed in the crude reaction mixture by TLC or LC-MS analysis.

• Potential Causes & Solutions:

  • Inefficient Imine Formation: The initial condensation between the aniline and ketone is a reversible equilibrium.

    • Solution: The removal of water is critical to drive the equilibrium towards the imine. This can be achieved by using a Dean-Stark apparatus or by adding a dehydrating agent like magnesium sulfate (MgSO₄) or molecular sieves to the reaction mixture.

  • Inappropriate pH: The rate of imine formation is pH-dependent.

    • Solution: For anilines, the reaction is typically fastest under weakly acidic conditions (pH 4-5). This can be achieved by adding a catalytic amount of a mild acid like acetic acid.

  • Steric Hindrance: The reaction between a sterically hindered aniline and a ketone can be slow.

    • Solution: Increase the reaction temperature and/or time to facilitate imine formation. However, be mindful of potential side reactions at higher temperatures.

Problem 2: Formation of a Hydroxylamine Side Product

• Symptoms: A byproduct with a mass corresponding to the addition of the alkyl group and an oxygen atom to the aniline is detected.

• Potential Causes & Solutions:

  • Over-reduction of the Imine: Some reducing agents can reduce the imine intermediate to the corresponding hydroxylamine.

    • Solution: Sodium triacetoxyborohydride (STAB) is often the reducing agent of choice as it is milder and more selective for imines over ketones and aldehydes. It also tolerates mildly acidic conditions, which are ideal for imine formation.

Experimental Protocol: Optimized Reductive Amination

• To a solution of 2-fluoroaniline (1.0 eq) and pentan-2-one (1.1 eq) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane), add acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Troubleshooting Flowchart: Reductive Amination

Caption: Troubleshooting workflow for low yield in reductive amination.

Troubleshooting Guide: Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling is a powerful tool but requires careful optimization of the catalyst system and reaction conditions.

Problem 1: No Reaction or Very Low Conversion

• Symptoms: Starting materials (2-fluoroaniline and 2-bromopentane) are largely unreacted.

• Potential Causes & Solutions:

  • Catalyst Inactivity: The palladium catalyst may not be active.

    • Solution: Ensure an active Pd(0) species is present. Using a pre-catalyst like Pd₂(dba)₃ or a Pd(II) source that is easily reduced in situ (e.g., Pd(OAc)₂) is recommended.

  • Inappropriate Ligand: The choice of phosphine ligand is critical for the success of the reaction.

    • Solution: For sterically hindered couplings, bulky electron-rich phosphine ligands are generally preferred. Consider ligands such as XPhos, SPhos, or RuPhos. A ligand screening may be necessary to find the optimal one for this specific transformation.

  • Incorrect Base: The base plays a crucial role in the catalytic cycle.

    • Solution: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is a common choice. Other bases like lithium bis(trimethylsilyl)amide (LiHMDS) or potassium phosphate (K₃PO₄) can also be effective.

  • Solvent Choice: The solvent can significantly impact the reaction rate and yield.

    • Solution: Anhydrous, deoxygenated polar aprotic solvents like toluene, dioxane, or THF are typically used. Ensure the solvent is of high purity.

Data Summary: Ligand and Base Screening

Ligand	Base	Solvent	Temperature (°C)	Yield (%)
XPhos	NaOtBu	Toluene	100	High
SPhos	NaOtBu	Toluene	100	Moderate
RuPhos	K₃PO₄	Dioxane	110	Moderate
dppf	Cs₂CO₃	Toluene	100	Low

Problem 2: Formation of Hydrodehalogenation Product (Pentane)

• Symptoms: The alkyl halide is consumed, but the desired product is not formed. Instead, the corresponding alkane is detected.

• Potential Causes & Solutions:

  • β-Hydride Elimination: This is a common side reaction with secondary alkyl halides. The palladium-alkyl intermediate can eliminate a β-hydride to form an alkene (pentene), which is then reduced to pentane.

    • Solution: Use a ligand that promotes a faster rate of reductive elimination over β-hydride elimination. Bulky biarylphosphine ligands are known to be effective in this regard. Running the reaction at a lower temperature, if possible, can also disfavor this side reaction.

Experimental Protocol: Optimized Buchwald-Hartwig Amination

• To an oven-dried Schlenk flask, add the palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (e.g., XPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.4 eq).

• Seal the flask and purge with an inert gas (e.g., argon or nitrogen).

• Add anhydrous, deoxygenated toluene, followed by 2-fluoroaniline (1.2 eq) and 2-bromopentane (1.0 eq).

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography.

Catalytic Cycle: Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle of Buchwald-Hartwig amination.

References

• Reductive Amination: For a comprehensive overview of reductive amination reactions, including mechanistic details and a wide range of reducing agents, see

  • Title: Reductive Amin
  • Source: Organic Reactions

  • URL: [Link]

• Buchwald-Hartwig Amination: For seminal work and a detailed review of the development and scope of palladium-catalyzed C-N bond formation, refer to the work of Stephen L.

  • Title: The Buchwald-Hartwig Amin
  • Source: Buchwald Group, MIT

  • URL: [Link]

• Phosphine Ligands in Cross-Coupling: For a detailed guide on the selection of ligands for palladium-catalyzed cross-coupling reactions, including those for challenging substrates, see: Title: Ligand Selection in Palladium-Catalyzed Cross-Coupling Source: Sigma-Aldrich (Merck)

Technical Support Center: Purification of Fluorinated Anilines

Welcome to the Technical Support Center for the Purification of Fluorinated Anilines. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubleshooting for the unique challenges encountered during the purification of these critical building blocks. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to make informed decisions in your work.

The Unique Challenge of Fluorinated Anilines

The introduction of fluorine into an aniline ring dramatically alters its physicochemical properties. The high electronegativity of fluorine can lower the pKa of the amino group, affect boiling points, and influence intermolecular interactions. These changes necessitate a tailored approach to purification, as standard aniline purification protocols may prove inefficient. This guide will address the common hurdles and provide robust solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during the purification of fluorinated anilines in a question-and-answer format.

Q1: My fluorinated aniline has a yellow or brown tint. What is the cause and how can I remove the color?

A1: Discoloration in fluorinated anilines is most commonly due to the formation of colored oxidation products and polymers, which can occur upon exposure to air and light.[1] While these impurities may not interfere with all subsequent reactions, they can be problematic for sensitive applications.

Troubleshooting & Purification Options:

• Vacuum Distillation: This is a highly effective method for removing non-volatile polymeric impurities and other colored materials.[1] The reduced pressure allows for distillation at a lower temperature, minimizing thermal degradation of the target compound.

• Column Chromatography: Silica gel chromatography can effectively separate the desired fluorinated aniline from colored impurities.[1] A solvent system of hexane and ethyl acetate is a common starting point, with the ratio adjusted to optimize separation.[1]

• Activated Carbon Treatment: For stubborn coloration, treatment with a small amount of activated carbon followed by filtration can be effective in adsorbing colored impurities.

Q2: I'm seeing multiple spots on my TLC during column chromatography of a fluorinated aniline. How can I improve the separation?

A2: Poor separation on TLC and during column chromatography is a common challenge. The presence of multiple spots could indicate unreacted starting materials, by-products from the synthesis, or degradation products.[1]

Strategies for Improved Separation:

• Optimize the Solvent System: The polarity of the eluent is critical. For fluorinated anilines, a gradient elution, starting with a low polarity mobile phase (e.g., 95:5 hexane:ethyl acetate) and gradually increasing the polarity, can significantly improve resolution.[1]

• Consider a Different Stationary Phase: If silica gel does not provide adequate separation, consider using alumina or a bonded-phase silica gel (e.g., C18 for reverse-phase chromatography). The choice will depend on the specific properties of your fluorinated aniline and its impurities.

• Sample Loading Technique: Always dissolve your crude product in a minimal amount of the initial mobile phase or a volatile solvent like dichloromethane before loading it onto the column.[1] This ensures a tight band at the start of the chromatography, leading to better separation.

Q3: My recrystallization of a solid fluorinated aniline is not working. Either nothing crystallizes, or it "oils out." What should I do?

A3: Recrystallization challenges with fluorinated anilines often stem from the unique solubility properties imparted by the fluorine atoms. "Oiling out" occurs when the compound's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated.

Troubleshooting Recrystallization:

• Solvent Selection is Key: The ideal solvent will dissolve the fluorinated aniline poorly at room temperature but well at elevated temperatures.[2] Due to the influence of the fluorine atom(s), you may need to experiment with a range of solvents or solvent pairs. Common choices include ethanol/water mixtures or hexane/ethyl acetate.[2]

• To Prevent "Oiling Out":

  • Add a small amount of the "good" solvent (the one it dissolves well in) to the hot solution to ensure everything is fully dissolved before cooling.[2]

  • Allow the solution to cool slowly. Rapid cooling can promote oiling out.

  • If it does oil out, try reheating the solution to redissolve the oil, then add more of the "good" solvent and allow it to cool slowly again.

• To Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod at the meniscus. This creates a rough surface that can initiate crystal growth.[2]

  • Seeding: Add a single, pure crystal of your desired compound to the cooled solution. This provides a template for crystallization.[2]

Q4: How do I remove unreacted starting materials from my fluorinated aniline product?

A4: The best method will depend on the nature of the starting materials.

• Acid-Base Extraction: If the starting materials are neutral or acidic, an acid-base extraction can be very effective. Dissolve the crude product in an organic solvent (e.g., dichloromethane or ether) and wash with an aqueous acid (e.g., 1M HCl). The basic fluorinated aniline will be protonated and move into the aqueous layer. The layers can then be separated, and the aqueous layer basified (e.g., with NaOH) to recover the purified fluorinated aniline by extraction back into an organic solvent.

• Column Chromatography: This is a versatile method for removing a wide range of starting materials.[1]

• Distillation: If there is a significant difference in boiling points between your product and the starting materials, distillation (or vacuum distillation) can be an efficient purification method.[3]

Experimental Protocols

The following are detailed protocols for common purification techniques, tailored for fluorinated anilines.

Protocol 1: Vacuum Distillation of a Liquid Fluorinated Aniline

This protocol is ideal for removing non-volatile impurities and colored polymers from liquid fluorinated anilines.

Materials:

• Crude liquid fluorinated aniline

• Round-bottom flask

• Short-path distillation head with a condenser and collection flask

• Thermometer and adapter

• Vacuum pump with a cold trap

• Heating mantle and stirrer

• Boiling chips or magnetic stir bar

Procedure:

• Setup: Assemble the distillation apparatus. Ensure all glass joints are properly sealed with vacuum grease.

• Charging the Flask: Add the crude fluorinated aniline and a few boiling chips or a magnetic stir bar to the distillation flask. Do not fill the flask more than two-thirds full.

• Applying Vacuum: Begin stirring and slowly apply the vacuum. Be cautious of any bumping.

• Heating: Once a stable vacuum is achieved, begin to heat the distillation flask gently.

• Fraction Collection: Collect the fraction that distills at the expected boiling point for your fluorinated aniline at the given pressure. Discard any initial lower-boiling fractions and stop the distillation before high-boiling colored materials begin to distill.

• Shutdown: Allow the apparatus to cool completely before releasing the vacuum.

Protocol 2: Column Chromatography of a Fluorinated Aniline

This protocol describes a general procedure for purification by silica gel chromatography.

Materials:

• Crude fluorinated aniline

• Silica gel (230-400 mesh)

• Chromatography column

• Hexane and Ethyl Acetate (or other appropriate solvents)

• Collection tubes or flasks

• TLC plates and developing chamber

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pour it into the column, allowing it to pack evenly.[1]

• Sample Loading: Dissolve the crude fluorinated aniline in a minimal amount of dichloromethane or the initial eluent.[1] Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting with a low-polarity solvent mixture (e.g., 95:5 hexane:ethyl acetate).

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.[1]

Protocol 3: Recrystallization of a Solid Fluorinated Aniline

This protocol provides a step-by-step guide for recrystallizing a solid fluorinated aniline using a two-solvent system (e.g., ethanol and water).

Materials:

• Crude solid fluorinated aniline

• Ethanol (or another "good" solvent)

• Water (or another "poor" solvent)

• Erlenmeyer flask

• Heating plate

• Büchner funnel and filter flask

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask and add the minimum amount of hot ethanol to dissolve it completely.

• Inducing Precipitation: Slowly add hot water dropwise until the solution becomes slightly cloudy.

• Clarification: Add a few more drops of hot ethanol to just redissolve the precipitate, resulting in a clear, saturated solution.[2]

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration, washing them with a small amount of a cold ethanol/water mixture.

• Drying: Allow the crystals to dry completely.

Visualizing Purification Workflows

The following diagrams illustrate the decision-making process and workflows for purifying fluorinated anilines.

Caption: Decision tree for selecting a primary purification method.

Caption: Troubleshooting workflow for column chromatography.

Data Summary

The following table summarizes the applicability of different purification techniques for various types of impurities in fluorinated anilines.

Purification Technique	Effective For Removing	Less Effective For	Key Considerations
Vacuum Distillation	High-boiling impurities, colored polymers, non-volatile salts.[1]	Compounds with similar boiling points.	Requires thermal stability of the compound.
Column Chromatography	Starting materials, over-alkylated products, other closely related impurities.[1]	Highly polar or very non-polar impurities that do not move on the column.	Can be time-consuming and requires significant solvent volumes.[1]
Recrystallization	Impurities with different solubility profiles.	Impurities with similar solubility to the product.	Finding a suitable solvent can be challenging; potential for product loss.[1]
Acid-Base Extraction	Neutral and basic/acidic impurities.	Impurities with similar pKa values to the product.	May not be effective for all impurity types.

Safety First: Handling Fluorinated Anilines

Fluorinated anilines, like their non-fluorinated counterparts, are toxic and should be handled with care. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including:

• Gloves: Chemical-resistant gloves are mandatory.[4]

• Eye Protection: Safety glasses with side shields or chemical goggles.

• Lab Coat: To protect from splashes.

Avoid inhalation of vapors and contact with skin and eyes.[4][5] In case of exposure, consult the material safety data sheet (MSDS) for your specific compound and seek medical attention if necessary.[6][7]

References

• Sdfine. (n.d.). 4-fluoroaniline.
• Alpha Chemika. (n.d.). 4-FLUORO ANILINE For Synthesis.
• Benchchem. (n.d.). Removal of impurities from 4-Fluoro-2-methoxy-N-methylaniline.
• Benchchem. (n.d.). Characterization of 3-Chloro-4-fluoroaniline Impurities: A Comparative Guide for Researchers.
• Loba Chemie. (2015, April 9). 2-FLUOROANILINE FOR SYNTHESIS MSDS.
• CDH Fine Chemical. (n.d.). 4-FLUORO ANILINE CAS No 371-40-4 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Google Patents. (n.d.). US4145364A - Preparation of fluorinated anilines.
• Safety Data Sheet. (2023, August 16). 4-Chloro-3-fluoroaniline.
• Benchchem. (n.d.). Technical Support Center: Recrystallization of Substituted Anilines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. US4145364A - Preparation of fluorinated anilines - Google Patents [patents.google.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. lobachemie.com [lobachemie.com]
• 6. Laboratory Chemicals | Alpha Chemika [alphachemika.co]
• 7. downloads.ossila.com [downloads.ossila.com]

optimization of reaction conditions for aniline N-alkylation

Aniline N-alkylation is a cornerstone transformation in organic synthesis, pivotal for constructing the diverse amine scaffolds found in pharmaceuticals, agrochemicals, and functional materials. However, optimizing these reactions can be a significant challenge, fraught with issues of low yield, poor selectivity, and unexpected side products.

This Technical Support Center is designed to serve as a comprehensive resource for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying rationale and field-tested insights to empower you to troubleshoot and optimize your aniline N-alkylation experiments effectively.

Frequently Asked Questions (FAQs)

This section addresses high-level, common questions encountered when planning or executing an aniline N-alkylation.

Q1: My N-alkylation reaction is giving very low or no yield. What are the most common initial factors to check?

A1: Several factors can lead to poor conversion. The primary culprits are often related to the inherent reactivity of the aniline, the choice of base, and the reaction temperature.

• Aniline Nucleophilicity: The nucleophilicity of the aniline nitrogen is paramount. Electron-withdrawing groups (e.g., -NO₂, -CN, -CF₃) on the aromatic ring significantly decrease the electron density on the nitrogen, making it a weaker nucleophile that requires more forcing reaction conditions.[1][2]

• Base Strength: The base must be strong enough to deprotonate the aniline (or a precursor in some catalytic cycles) and neutralize any acid generated during the reaction. For simple alkylations with alkyl halides, a weak base like sodium bicarbonate may be insufficient for deactivated anilines. Stronger bases such as potassium carbonate (K₂CO₃), potassium tert-butoxide (t-BuOK), or sodium hydride (NaH) are often required.[1]

• Temperature: Many N-alkylation reactions are slow at room temperature, especially with less reactive substrates. Increasing the temperature, often in the range of 80-140°C, is a common strategy to achieve a reasonable reaction rate.[1]

Q2: I'm struggling with over-alkylation, resulting in a mixture of mono- and di-alkylated products. How can I improve selectivity for mono-alkylation?

A2: This is a classic challenge because the mono-alkylated aniline product is often more nucleophilic than the starting aniline, leading to a second alkylation event. Several strategies can mitigate this:

• Stoichiometry Control: Use a stoichiometric excess of the aniline relative to the alkylating agent (e.g., 1.5 to 2 equivalents of aniline). This increases the statistical probability that the alkylating agent will react with the more abundant starting material.

• Reductive Amination: This is one of the most reliable methods for controlled mono-alkylation. The reaction proceeds via an imine intermediate, which only forms once on the primary amine. Subsequent reduction gives the desired mono-alkylated product cleanly.[3][4]

• Catalytic Methods: Modern "Borrowing Hydrogen" or "Hydrogen Autotransfer" methods using alcohols as alkylating agents often show excellent selectivity for mono-alkylation, driven by the nature of the catalyst.[5][6]

Q3: What are the main advantages of using alcohols as alkylating agents over traditional alkyl halides?

A3: Using alcohols via "Borrowing Hydrogen" catalysis is an environmentally benign and atom-economical approach.[7][8]

• Green Chemistry: The only byproduct of the reaction is water, in stark contrast to the salt waste generated when using alkyl halides.[7][9]

• Safety and Cost: Alcohols are generally less toxic, more readily available, and less expensive than the corresponding alkyl halides.[9]

• Selectivity: These catalytic systems, often based on iridium, ruthenium, manganese, or cobalt, can be highly selective for mono-alkylation.[5][10][11]

Q4: When should I consider a Buchwald-Hartwig amination for my synthesis?

A4: The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction ideal for forming C(aryl)-N bonds.[12][13] You should consider it when:

• You are coupling an amine with an aryl halide (Br, Cl, I) or pseudohalide (OTf, ONf).[14]

• Traditional methods like nucleophilic aromatic substitution (SNAr) fail due to unactivated aryl halides.

• You require high functional group tolerance. The reaction is known for its broad scope and compatibility with various functional groups that might not survive harsher, classical methods.[12]

Troubleshooting Guide: Specific Issues & Solutions

This guide provides a deeper dive into specific experimental problems in a question-and-answer format.

Issue 1: Low Conversion & Incomplete Reactions

Q: I am attempting to alkylate 4-nitroaniline with benzyl bromide using K₂CO₃ in acetonitrile, but the reaction is extremely slow and gives poor yield even after 24 hours at reflux. What's wrong?

A: The primary issue here is the severely diminished nucleophilicity of 4-nitroaniline. The strong electron-withdrawing nitro group makes the amine nitrogen very electron-poor and thus a poor nucleophile.[1]

Causality & Solutions:

• Insufficient Base Strength: While K₂CO₃ is a common base, it may not be strong enough for such a deactivated system.

  • Solution: Switch to a stronger base like potassium tert-butoxide (t-BuOK). This will more effectively facilitate the reaction.[1][5]

• Solvent Choice: Acetonitrile is a reasonable choice, but for particularly challenging reactions, a higher-boiling polar aprotic solvent can improve solubility and reaction rates at elevated temperatures.

  • Solution: Consider switching to DMF or DMSO, which can better solvate ionic intermediates and allow for higher reaction temperatures.[1]

• Alternative Methodology: For highly deactivated anilines, direct alkylation with alkyl halides can be inefficient.

  • Solution: A Buchwald-Hartwig amination protocol is often a superior choice for coupling deactivated aryl halides or, in this case, for coupling a challenging amine with an aryl partner.[12][15] Alternatively, a reductive amination approach, if the corresponding aldehyde is available, could be more efficient.[3]

Issue 2: Side Product Formation

Q: During a reductive amination of aniline with an aliphatic aldehyde, I see a significant amount of a byproduct corresponding to the alcohol from the reduction of my aldehyde. How can I prevent this?

A: This indicates that your reducing agent is reacting with the aldehyde faster than the aldehyde is reacting with the aniline to form the imine.

Causality & Solutions:

• Reducing Agent Reactivity: Standard, highly reactive reducing agents like sodium borohydride (NaBH₄) can readily reduce aldehydes.

  • Solution: Use a more selective, sterically hindered, or electronically attenuated reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this reason; it is mild enough to not readily reduce the aldehyde but is highly effective at reducing the imine intermediate once formed.[4][16]

• One-Pot vs. Two-Step Procedure: Performing the reaction in a one-pot fashion requires careful selection of the reducing agent.

  • Solution: Stick with a one-pot procedure using NaBH(OAc)₃. Alternatively, you can perform the reaction in two steps: first, form the imine by mixing the aniline and aldehyde (often with a mild acid catalyst or Dean-Stark trap to remove water), and then add a less selective reducing agent like NaBH₄. However, the one-pot method with NaBH(OAc)₃ is generally more efficient.[16]

Issue 3: Catalyst Inactivity in "Borrowing Hydrogen" Reactions

Q: I am trying to N-alkylate aniline with benzyl alcohol using a manganese pincer catalyst as described in the literature, but the reaction is not proceeding. What could be the issue?

A: Catalyst inactivity in "Borrowing Hydrogen" reactions often points to issues with the reaction setup, atmosphere, or the purity of reagents. These catalysts can be sensitive.

Causality & Solutions:

• Atmosphere: Many transition metal catalysts, especially those involving hydride intermediates, are sensitive to oxygen.

  • Solution: Ensure the reaction is set up under a strictly inert atmosphere (Argon or Nitrogen). This involves using Schlenk techniques or a glovebox and properly degassing your solvent.[5]

• Base and Solvent Purity: The base is a critical component of the catalytic cycle. Water in the solvent or base can interfere with the reaction.

  • Solution: Use a dry, high-purity solvent. If using a solid base like t-BuOK, ensure it is fresh and has not been excessively exposed to air.[5][11]

• Catalyst Handling: The pre-catalyst may require activation or specific handling procedures.

  • Solution: Review the literature preparation for the specific catalyst you are using. Some catalysts are air-stable, while others are not.[5] Ensure you are using the correct catalyst loading, as too little will result in a slow reaction.

Key Methodologies & Optimized Protocols

This section provides structured protocols for common and effective N-alkylation methods.

Method 1: Reductive Amination (High Selectivity for Mono-Alkylation)

This method involves the in-situ formation and reduction of an imine, providing excellent control over the degree of alkylation.[4]

Protocol: One-Pot Reductive Mono-N-Alkylation of Aniline with an Aldehyde [3][17]

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add aniline (1.0 eq) and a suitable solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) (to make a ~0.1-0.2 M solution).

• Imine Formation: Add the aldehyde (1.1 eq) to the stirred solution. For less reactive partners, a catalytic amount of acetic acid (0.1 eq) can be added to facilitate imine formation. Stir at room temperature for 1-2 hours.[16]

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the starting aniline is consumed (typically 4-24 hours).

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Method 2: N-Alkylation with Alcohols via "Borrowing Hydrogen"

This sustainable method uses a transition-metal catalyst to facilitate the alkylation of anilines with alcohols, producing only water as a byproduct.[5]

Protocol: Manganese-Catalyzed N-Alkylation of Aniline with Benzyl Alcohol [5]

• Setup: In a glovebox or under an inert atmosphere (Argon), add the manganese pincer complex (e.g., 1-3 mol%), potassium tert-butoxide (t-BuOK) (0.75-1.5 eq), aniline (1.0 eq), and anhydrous, degassed toluene to a Schlenk tube.

• Reagent Addition: Add benzyl alcohol (1.2 eq) via syringe.

• Reaction: Seal the Schlenk tube and place it in a preheated oil bath at the specified temperature (e.g., 80-110°C). Stir for the required time (monitor by GC-MS or LC-MS).

• Workup: Cool the reaction mixture to room temperature. Quench with water and extract with ethyl acetate.

• Purification: Dry the combined organic phases over MgSO₄, filter, and concentrate under reduced pressure. Purify the residue by flash chromatography on silica gel.

Data & Workflow Visualizations

Table 1: Comparison of Reaction Conditions for Catalytic N-Alkylation with Alcohols

Catalyst System	Base	Solvent	Temp (°C)	Key Features	Reference
Nitrile-NHC-Ir(III)	KOtBu	None (neat)	120	Solvent-free conditions, high yields for various anilines.	[10]
Mn-PNP Pincer	t-BuOK	Toluene	80	Earth-abundant metal, excellent chemoselectivity, no N,N-dialkylation observed.	[5]
CoNx@NC (MOF-derived)	t-BuOK	Toluene	140	Heterogeneous catalyst, reusable up to five times without significant loss of activity.	[11]
Au/TiO₂	None	Toluene	140	Heterogeneous gold catalyst, proceeds smoothly for both aromatic and aliphatic amines.	[8]
Ni(II)-NNN Pincer	KOtBu	n-Octane	140	Effective for challenging secondary alcohols as alkylating agents.	[18]

Diagrams

Caption: Decision tree for selecting an appropriate aniline N-alkylation method.

Caption: The "Borrowing Hydrogen" mechanism for N-alkylation with alcohols.

References

• One-Pot Reductive Mono-N-alkylation of Aniline and Nitroarene Derivatives Using Aldehydes.
• N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes.
• N-Alkylation of aniline derivatives by a bipyridyl metal–organic framework supported cobalt c
• Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes.
• Catalytic N-Alkylation of Anilines.
• Reductive alkylation of aniline over copper chromite catalyst: Optimiz
• N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Semantic Scholar.
• N-Alkylation of Anilines with Primary Alcohols by MOF-Derived CoN Nanoparticles on N-Doped Carbon. Thieme.
• Application Notes and Protocols: Reaction Conditions for N-Alkylation of 4-(oxan-2-yl)aniline. Benchchem.
• optimization of reaction conditions for N-alkyl
• Buchwald–Hartwig amin
• Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. Royal Society of Chemistry.
• N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Transfer Hydrogen Methodology. TSI Journals.
• One-Pot Reductive Mono- N -alkylation of Aniline and Nitroarene Derivatives Using Aldehydes.
• Reductive Amination, and How It Works. Master Organic Chemistry.
• N-Alkylation of Aniline by Copper-Chromite C
• Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides.
• General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer.
• Structures involved in the mechanism of N-alkylation of aniline with benzyl alcohol on an open site model of Hf-Beta zeolite.
• Chapter 3: Synthetic Methods for Primary Anilines. Books.
• N-Alkylation through the Borrowing Hydrogen Pathway Catalyzed by the Metal–Organic Framework-Supported Iridium–Monophosphine Complex.
• Synthesis of IAN-type N,N-Ligands via Dynamic Kinetic Asymmetric Buchwald–Hartwig Amin
• The Ultimate Guide to Buchwald-Hartwig Amin
• Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst.
• Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. N-Alkylation of aniline derivatives by a bipyridyl metal–organic framework supported cobalt catalyst - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. surfcat.fudan.edu.cn [surfcat.fudan.edu.cn]
• 9. tsijournals.com [tsijournals.com]
• 10. N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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• 18. pubs.acs.org [pubs.acs.org]

strategies to avoid over-alkylation of anilines

Welcome to the Aniline Alkylation Technical Support Center .

Ticket ID: #MONO-ALK-001 Subject: Prevention of Over-Alkylation (Polyalkylation) in Aniline Substrates Assigned Specialist: Senior Application Scientist

Executive Summary

The "Polyalkylation Trap" occurs because the product of the first alkylation (

) is more electron-rich (nucleophilic) than the starting aniline ( ). In standard conditions, the reaction rate (for the second alkylation) is often faster than (for the first), leading to mixtures of starting material, mono-alkylated product, and dialkylated byproducts.

This guide provides three validated workflows to bypass this kinetic problem, ranked by reliability and ease of use.

Diagnostic Workflow: Select Your Protocol

Before proceeding, determine the best strategy for your specific substrate availability.

Figure 1: Decision matrix for selecting the appropriate mono-alkylation strategy.

Protocol A: Reductive Amination (The Gold Standard)

Status: Highly Recommended Success Rate: >95% Mechanism: Condensation followed by in situ reduction. Why it works: The intermediate imine is formed reversibly. The reducing agent is selected to reduce the imine faster than the carbonyl, but it does not reduce the final amine product, preventing over-alkylation.

Standard Operating Procedure (The Abdel-Magid Protocol)

This method utilizes Sodium Triacetoxyborohydride (STAB) , which is milder than

and avoids toxic cyanide byproducts.

Reagents:

• Aniline (1.0 equiv)[1][2]

• Aldehyde/Ketone (1.1 - 1.5 equiv)

• Sodium Triacetoxyborohydride (

  ) (1.5 - 2.0 equiv)

• Acetic Acid (AcOH) (1.0 - 2.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF.[3]

Step-by-Step:

• Mix: In a clean vial, dissolve the aniline (1.0 equiv) and aldehyde (1.1 equiv) in DCE (0.2 M concentration).

• Acidify: Add AcOH (1.0 equiv). Note: This catalyzes imine formation.[4][5][6]

• React: Add

  (1.5 equiv) in one portion.

• Stir: Stir at room temperature for 2–4 hours under Nitrogen.

• Quench: Add saturated aqueous

  . Extract with DCM or EtOAc.

Troubleshooting (FAQ)

Q: I am still seeing dialkylation with formaldehyde. A: Formaldehyde is hyper-reactive. Switch to using benzotriazole to trap the intermediate, or use a large excess of aniline (5 equiv) and recycle the starting material. Alternatively, use the N-Boc protection strategy (Reductive amination with Boc-NH2, then deprotect).

Q: The reaction is stalled. A: Ketones react slower than aldehydes. If using a ketone, increase AcOH to 2-3 equiv and consider mild heating (40°C). Ensure your molecular sieves are dry; water hydrolyzes the imine back to the ketone.

Protocol B: Direct Alkylation (The "Cesium Effect")

Status: Conditional Use (When Alkyl Halides are the only option) Success Rate: 80-90% Why it works: The "Cesium Effect" (Salvatore et al.). Cesium ions (

) are large and form loose ion pairs with the anilide anion. This specific coordination geometry, combined with the solubility of in DMF, favors mono-alkylation and suppresses the second deprotonation event required for dialkylation.

Standard Operating Procedure

Reagents:

• Aniline (1.0 equiv)[1][2]

• Alkyl Halide (1.1 equiv)[7]

• Cesium Hydroxide Monohydrate (

  ) (1.2 equiv)

• Powdered 4Å Molecular Sieves (Critical for removing water)

• Solvent: DMF (Anhydrous)

Step-by-Step:

• Prepare: Flame-dry a flask and add 4Å molecular sieves.

• Dissolve: Add DMF and the aniline.

• Activate: Add

  and stir for 30 mins to generate the active cesium amide species.

• Add Electrophile: Add the alkyl halide dropwise over 20 minutes.

• Monitor: Stir at RT. Conversion is usually rapid (1-3 hours).

Troubleshooting (FAQ)

Q: Can I use

or instead? A: No. The selectivity is unique to Cesium. Smaller cations ( , ) form tighter ion pairs and do not provide the same suppression of dialkylation.

Q: My yield is low. A: Ensure DMF is strictly anhydrous.

is hygroscopic; weigh it quickly or use a glovebox.

Protocol C: Buchwald-Hartwig Cross-Coupling

Status: Advanced / High Cost Success Rate: High (Substrate Dependent) Why it works: This is not a nucleophilic substitution (

). It is a catalytic cycle involving oxidative addition and reductive elimination.[6][8] The selectivity is controlled by the Ligand .

Ligand Selection Guide

• Primary Aniline ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  Secondary Aniline: Use BrettPhos or RuPhos . These bulky ligands create a steric environment that makes the reductive elimination of the mono-arylated product favorable while sterically hindering the coordination of a second aryl halide.

• Secondary Aniline

  Tertiary Aniline: Use DavePhos or XPhos .

Standard Operating Procedure

Reagents:

• Aryl Halide (1.0 equiv)[7]

• Primary Amine (1.2 equiv)[7]

• Catalyst:

  (1-2 mol%) or precatalysts (e.g., BrettPhos Pd G4).

• Ligand: BrettPhos (2-4 mol%)

• Base:

  (1.4 equiv) or .

• Solvent: Toluene or Dioxane (degassed).

Step-by-Step:

• Inert Atmosphere: This reaction must be run under Argon/Nitrogen. Oxygen kills the catalyst.

• Premix: Add Pd source and Ligand to the reaction vessel. Purge with inert gas.[9]

• Add Solids: Add Base and Aryl Halide (if solid).[9]

• Add Liquids: Add Solvent and Amine.

• Heat: Heat to 80-100°C.

Data Comparison Table

Feature	Reductive Amination	Cesium Alkylation	Buchwald-Hartwig
Selectivity	Excellent	Good	Excellent
Cost	Low	Moderate (Cesium)	High (Pd + Ligands)
Atom Economy	Good	Moderate	Poor (Ligand/Base waste)
Substrate	Aldehydes/Ketones	Alkyl Halides	Aryl/Vinyl Halides
Key Risk	Moisture sensitivity	Hygroscopic base	Catalyst poisoning ( )

Visualizing the Mechanism: Why Direct Alkylation Fails

The following diagram illustrates the kinetic competition that leads to over-alkylation in standard conditions (e.g., using

), which Protocol B and C are designed to break.

Figure 2: The kinetic challenge of direct alkylation. The mono-alkylated product is often more reactive than the starting material.

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[1][3] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][10][11] The Journal of Organic Chemistry. Link

• Salvatore, R. N. , Nagle, A. S., & Jung, K. W. (2002).[12] Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines.[12][13][14] The Journal of Organic Chemistry. Link

• Surry, D. S. , & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. Link

• Hamid, M. H. , Slatford, P. A., & Williams, J. M. (2007). Borrowing Hydrogen in the Activation of Alcohols.[15][16][17] Advanced Synthesis & Catalysis. Link

Sources

• 1. (PDF) Reductive amination of aldehydes and ketones to their corresponding amines with N-methylpyrrolidine zinc borohydride [academia.edu]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 4. N-Alkylation through the Borrowing Hydrogen Pathway Catalyzed by the Metal–Organic Framework-Supported Iridium–Monophosphine Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. digital.csic.es [digital.csic.es]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. scribd.com [scribd.com]
• 11. chemistry.mdma.ch [chemistry.mdma.ch]
• 12. Cesium effect: high chemoselectivity in direct N-alkylation of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. semanticscholar.org [semanticscholar.org]
• 14. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [organic-chemistry.org]
• 15. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of 2-fluoro-N-(pentan-2-yl)aniline and 4-fluoro-N-(pentan-2-yl)aniline for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the strategic incorporation of fluorine into molecular scaffolds is a widely employed strategy to modulate physicochemical and biological properties.[1][2][3] The positional isomerism of substituents on an aromatic ring can lead to significant differences in a molecule's behavior. This guide provides a detailed comparative analysis of two such isomers: 2-fluoro-N-(pentan-2-yl)aniline and 4-fluoro-N-(pentan-2-yl)aniline, offering insights into their synthesis, spectroscopic signatures, and potential applications.

Introduction to Positional Isomerism and its Impact

The location of the fluorine atom on the aniline ring, either ortho (2-position) or para (4-position) to the amino group, profoundly influences the electronic and steric environment of the molecule. In the para-isomer, the fluorine atom exerts its electron-withdrawing inductive effect and electron-donating mesomeric effect, influencing the basicity of the nitrogen atom and the reactivity of the aromatic ring.[4][5] In the ortho-isomer, these electronic effects are coupled with a significant steric influence and the potential for intramolecular hydrogen bonding, which can alter its conformation, reactivity, and interaction with biological targets.[6]

Synthesis via Reductive Amination

A robust and environmentally conscious method for the synthesis of N-alkylanilines is reductive amination.[7][8][9] This one-pot reaction typically involves the condensation of an aniline with a ketone or aldehyde to form an imine intermediate, which is then reduced in situ to the corresponding amine.[10] For the synthesis of the title compounds, 2-fluoroaniline or 4-fluoroaniline would be reacted with pentan-2-one.

Experimental Protocol: Synthesis of 2-fluoro-N-(pentan-2-yl)aniline and 4-fluoro-N-(pentan-2-yl)aniline

Materials:

• 2-fluoroaniline or 4-fluoroaniline

• Pentan-2-one

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM)

• Acetic acid (glacial)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• To a solution of the respective fluoroaniline (1.0 eq) in dichloromethane (DCM), add pentan-2-one (1.2 eq) and a catalytic amount of glacial acetic acid.

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. The addition should be controlled to manage any effervescence.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Comparative Physicochemical and Spectroscopic Properties

Property	2-fluoro-N-(pentan-2-yl)aniline (Predicted)	4-fluoro-N-(pentan-2-yl)aniline (Predicted)	Rationale for Difference
Molecular Formula	C₁₁H₁₆FN	C₁₁H₁₆FN	Isomers have the same molecular formula.
Molecular Weight	181.25 g/mol	181.25 g/mol	Isomers have the same molecular weight.
Boiling Point	Likely slightly lower than the para-isomer.	Expected to be higher than the ortho-isomer.	The more symmetric para-isomer may pack more efficiently in the liquid state, leading to stronger intermolecular forces and a higher boiling point.[6] The potential for intramolecular hydrogen bonding in the ortho-isomer could reduce intermolecular interactions.
¹H NMR	Aromatic protons will show complex splitting patterns due to H-H and H-F couplings. The NH proton may be a broader singlet.	Aromatic protons will show a more symmetrical splitting pattern, likely two doublets of doublets. The NH proton may be a broader singlet.	The proximity of the fluorine atom to the amine and other aromatic protons in the ortho position will result in more complex spin-spin coupling.
¹³C NMR	Aromatic carbon signals will be influenced by the fluorine substituent, with the carbon directly bonded to fluorine showing a large C-F coupling constant.	Aromatic carbon signals will also show C-F coupling, but the symmetry of the molecule will result in fewer unique aromatic signals compared to the ortho-isomer.	The position of the fluorine atom dictates which carbons experience direct and through-space coupling effects.
¹⁹F NMR	A single resonance, likely a multiplet due to coupling with adjacent protons.	A single resonance, likely a triplet of doublets due to coupling with adjacent protons.	The coupling patterns will differ based on the number and proximity of neighboring protons.
Mass Spectrometry (EI)	Molecular ion peak (M⁺) at m/z 181. Fragmentation pattern will involve loss of the pentyl group and rearrangements of the aromatic ring.	Molecular ion peak (M⁺) at m/z 181. The fragmentation pattern is expected to be similar to the ortho-isomer, though relative peak intensities may vary.	The overall fragmentation will be similar, but the stability of certain fragment ions might be influenced by the fluorine position.
Basicity (pKa of conjugate acid)	Expected to be a weaker base than the para-isomer.	Expected to be a stronger base than the ortho-isomer.	The strong inductive effect of the ortho-fluorine atom will decrease the electron density on the nitrogen more effectively than the para-fluorine, making it less basic. The para-fluorine's mesomeric effect can partially counteract its inductive effect.

Reactivity and Potential Applications

The positional isomerism of the fluorine atom is anticipated to have a significant impact on the reactivity and potential applications of these compounds.

2-fluoro-N-(pentan-2-yl)aniline:

• Reactivity: The ortho-fluorine atom can sterically hinder reactions at the nitrogen atom. It can also influence the regioselectivity of electrophilic aromatic substitution reactions, potentially directing incoming electrophiles to the para-position relative to the amino group. The "ortho effect" may lead to unique reactivity patterns not observed in the para-isomer.[11]

• Potential Applications: The unique steric and electronic environment could be advantageous in the design of specific enzyme inhibitors or ligands for metal catalysts.[12] The potential for intramolecular hydrogen bonding could pre-organize the molecule into a specific conformation, which can be beneficial for binding to biological targets.

4-fluoro-N-(pentan-2-yl)aniline:

• Reactivity: The para-fluorine atom has a less pronounced steric effect on the nitrogen atom, making it potentially more accessible for further chemical transformations. The electronic effects will influence the reactivity of the aromatic ring, generally deactivating it towards electrophilic substitution compared to the non-fluorinated analogue, and directing incoming electrophiles to the ortho-positions relative to the amino group.[4][5]

• Potential Applications: As a building block, the 4-fluoroaniline moiety is prevalent in many pharmaceuticals and agrochemicals.[13][14] The fluorine atom at the para-position is often introduced to block metabolic oxidation at that site, thereby improving the pharmacokinetic profile of a drug candidate.[3] This isomer could serve as a key intermediate in the synthesis of novel bioactive molecules.

Conclusion

The choice between 2-fluoro-N-(pentan-2-yl)aniline and 4-fluoro-N-(pentan-2-yl)aniline in a research or drug development program will be dictated by the specific application. The ortho-isomer offers a unique stereoelectronic profile that could be exploited for specific binding interactions or to induce particular conformational preferences. The para-isomer, on the other hand, represents a more conventional building block where the fluorine atom primarily serves to modulate electronic properties and block metabolic pathways. A thorough understanding of the distinct characteristics of these positional isomers is crucial for their effective utilization in the synthesis of novel and functional molecules.

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A Comparative Guide to the Reactivity of Fluoroaniline Isomers

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of synthetic chemistry, particularly in the realms of pharmaceutical and agrochemical development, fluoroanilines serve as indispensable building blocks.[1][2] The introduction of a fluorine atom onto the aniline scaffold dramatically alters its electronic properties and, consequently, its chemical reactivity. This guide provides an in-depth, comparative analysis of the three primary isomers of fluoroaniline: 2-fluoroaniline (ortho-), 3-fluoroaniline (meta-), and 4-fluoroaniline (para-). Understanding the nuanced differences in their reactivity is paramount for designing efficient synthetic routes and achieving desired molecular architectures.

The Electronic Influence of Fluorine: A Double-Edged Sword

The reactivity of aniline is fundamentally governed by the electron-donating amino group (-NH₂), which activates the aromatic ring towards electrophilic substitution, primarily at the ortho and para positions. However, the introduction of a fluorine atom, a highly electronegative element, introduces a competing electronic effect. Fluorine exerts a strong electron-withdrawing inductive effect (-I) and a weaker electron-donating resonance effect (+M).[3] The interplay of these two opposing forces is the primary determinant of the reactivity and regioselectivity observed in fluoroaniline isomers.

• Inductive Effect (-I): The high electronegativity of fluorine pulls electron density away from the aromatic ring through the sigma bond network. This deactivates the ring towards electrophilic attack and decreases the basicity of the amino group compared to aniline.[1]

• Resonance Effect (+M): The lone pairs on the fluorine atom can be delocalized into the aromatic pi-system, increasing electron density, particularly at the ortho and para positions.[3]

Crucially, for halogens, the inductive effect generally dominates over the resonance effect in influencing overall ring reactivity.[3] However, the resonance effect still plays a vital role in directing the regioselectivity of incoming electrophiles.

Basicity: A Quantitative Measure of Reactivity

The basicity of the amino group is a direct reflection of the electron density on the nitrogen atom. A lower pKa value of the conjugate acid indicates a weaker base. The electron-withdrawing nature of fluorine reduces the basicity of all fluoroaniline isomers compared to aniline (pKa ≈ 4.6).

Compound	pKa of Conjugate Acid
Aniline	~4.6
2-Fluoroaniline	~3.0[1]
3-Fluoroaniline	~3.5
4-Fluoroaniline	~4.65[4]

• 2-Fluoroaniline is the least basic due to the strong inductive effect of the adjacent fluorine atom and the potential for intramolecular hydrogen bonding between the N-H and F, which reduces the availability of the lone pair on nitrogen.[1][5]

• 3-Fluoroaniline exhibits intermediate basicity. The inductive effect is still significant at the meta position, but there is no resonance contribution from the fluorine to the carbon bearing the amino group.

• 4-Fluoroaniline is the most basic among the isomers. While the inductive effect is still operative, the +M effect of fluorine partially counteracts it by donating electron density to the para position.[1]

Reactivity in Key Chemical Transformations

The distinct electronic profiles of the fluoroaniline isomers lead to significant differences in their reactivity and the regioselectivity of their reactions.

Electrophilic Aromatic Substitution

Electrophilic aromatic substitution (EAS) is a cornerstone of arene chemistry. The amino group is a powerful activating and ortho-, para-directing group. The fluorine substituent, being deactivating overall, slows down the rate of EAS compared to aniline. However, the directing effects of both substituents must be considered.

General Reactivity Order (EAS): Aniline > 4-Fluoroaniline > 2-Fluoroaniline > 3-Fluoroaniline

This order is a direct consequence of the interplay between the activating -NH₂ group and the deactivating -F substituent.

The regioselectivity of halogenation is a clear indicator of the directing effects within the fluoroaniline isomers.

• 2-Fluoroaniline: The amino group directs ortho and para. The para position (C4) is the most activated and sterically accessible, leading to the major product being 4-bromo-2-fluoroaniline.[6]

• 3-Fluoroaniline: The amino group directs to the ortho (C2, C6) and para (C4) positions. The fluorine at C3 deactivates C2 and C4 through its inductive effect. Therefore, substitution is favored at the C4 and C6 positions.

• 4-Fluoroaniline: The amino group directs to the ortho positions (C2, C6). Both positions are equally activated, leading to the formation of 2-bromo-4-fluoroaniline.

Acylation

Acylation of the amino group is a common transformation. The reactivity in this case is primarily dependent on the nucleophilicity of the nitrogen atom.

Reactivity Order (Acylation): 4-Fluoroaniline > 3-Fluoroaniline > 2-Fluoroaniline

This order directly correlates with the basicity of the isomers. The less basic the aniline, the less nucleophilic the amino group, and the slower the rate of acylation.[7]

Diazotization

Diazotization involves the reaction of the primary amino group with nitrous acid to form a diazonium salt.[8] These salts are valuable intermediates in organic synthesis, for example, in Sandmeyer and Schiemann reactions.[8][9] The stability of the resulting diazonium salt is a key consideration.

• Stability: Electron-withdrawing groups on the aromatic ring generally increase the stability of diazonium salts. Therefore, the diazonium salts of fluoroanilines are generally more stable than that of aniline.[10] The relative stability among the isomers is influenced by the position of the fluorine atom, with electron withdrawal being most effective at the ortho and para positions.

Nucleophilic Aromatic Substitution

While less common for anilines, nucleophilic aromatic substitution (SNA) can occur, particularly when the ring is activated by strong electron-withdrawing groups. The fluorine atom itself can act as a leaving group in SNA reactions, especially when activated by other substituents or through modern catalytic methods.[9][11] The reactivity towards nucleophilic attack on the C-F bond is influenced by the electron density at that carbon.

Reactivity Order (Nucleophilic Attack at C-F): 2-Fluoroaniline ≈ 4-Fluoroaniline > 3-Fluoroaniline

The inductive effect of the amino group deactivates the ring towards nucleophilic attack. However, the resonance effect of the amino group increases electron density at the ortho and para positions, making the carbon attached to fluorine more electron-rich and less susceptible to nucleophilic attack. Conversely, in the meta isomer, the resonance effect does not extend to the C-F bond, making it comparatively more electron-deficient and potentially more reactive in certain SNA reactions.

Experimental Protocols: A Practical Guide

Representative Protocol: Regioselective Bromination of 2-Fluoroaniline

This protocol provides a method for the selective bromination of 2-fluoroaniline at the 4-position, a common synthetic intermediate.

Materials:

• 2-Fluoroaniline

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 2-fluoroaniline (1.0 eq) in DMF in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add N-bromosuccinimide (1.05 eq) portion-wise over 15 minutes, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with DCM (3 x).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-bromo-2-fluoroaniline.

Rationale: The use of DMF as a solvent has been shown to provide high yields and selectivity for the 4-position in the bromination of 2-fluoroaniline.[6] NBS is a mild and effective brominating agent for this transformation.

Summary of Comparative Reactivity

Reaction Type	Reactivity Order	Key Influencing Factors
Basicity	4-FA > 3-FA > 2-FA	Inductive effect, intramolecular hydrogen bonding
Electrophilic Aromatic Substitution	4-FA > 2-FA > 3-FA	Combined inductive and resonance effects of -F and -NH₂
Acylation	4-FA > 3-FA > 2-FA	Nucleophilicity of the amino group (correlates with basicity)
Diazonium Salt Stability	Generally stable	Electron-withdrawing nature of fluorine
Nucleophilic Aromatic Substitution (at C-F)	2-FA ≈ 4-FA > 3-FA	Electron density at the carbon-fluorine bond

Conclusion

The positional isomerism of fluoroanilines leads to a fascinating and synthetically useful divergence in their chemical reactivity. A thorough understanding of the underlying electronic principles—the potent inductive withdrawal and modest resonance donation of fluorine—is critical for predicting and controlling the outcomes of their reactions. This guide provides a foundational framework for researchers to navigate the subtleties of fluoroaniline chemistry, enabling the strategic design of synthetic pathways for the creation of novel and functional molecules.

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A Senior Application Scientist's Guide to the Structural Validation of 2-fluoro-N-(pentan-2-yl)aniline using ¹⁹F NMR

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of rigorous scientific practice. This guide provides an in-depth, technical comparison of ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation of 2-fluoro-N-(pentan-2-yl)aniline. By presenting supporting experimental data and detailed protocols, this document aims to showcase the efficacy of ¹⁹F NMR in providing definitive structural assignments and to objectively compare its performance against other common analytical techniques.

The primary challenge in the synthesis of 2-fluoro-N-(pentan-2-yl)aniline lies in the potential for the formation of isomeric impurities, particularly 3-fluoro- and 4-fluoro-N-(pentan-2-yl)aniline. Distinguishing between these regioisomers is critical, as their biological and chemical properties can vary significantly. ¹⁹F NMR emerges as a uniquely powerful tool for this task due to the high sensitivity of the ¹⁹F nucleus and its large chemical shift dispersion.[1][2]

The Decisive Power of ¹⁹F NMR in Isomer Differentiation

The fluorine-19 nucleus is an ideal probe for NMR spectroscopy.[1][2] With a natural abundance of 100% and a high gyromagnetic ratio, it provides strong, sharp signals.[1][3] Furthermore, the chemical shift of a ¹⁹F nucleus is exquisitely sensitive to its electronic environment, leading to a wide spectral dispersion that often allows for the clear resolution of signals from different fluorine-containing species.[1][3]

In the case of 2-fluoro-N-(pentan-2-yl)aniline, the position of the fluorine atom on the aniline ring will produce a distinct ¹⁹F NMR signal characterized by a specific chemical shift and coupling pattern. The coupling of the ¹⁹F nucleus to adjacent protons (¹H) provides unambiguous evidence of its location.

Expected ¹⁹F NMR Data

The anticipated ¹⁹F NMR spectrum of 2-fluoro-N-(pentan-2-yl)aniline will exhibit a signal with a characteristic chemical shift for a fluorine atom attached to an aromatic ring.[4] The multiplicity of this signal, arising from spin-spin coupling with neighboring protons, is the key to structural confirmation. The fluorine at the C2 position will couple to the protons at C1 (the NH proton) and C3. This will result in a complex multiplet, often a doublet of doublets or a more complex pattern depending on the magnitude of the coupling constants.

Table 1: Predicted ¹⁹F NMR Data for Fluoro-N-(pentan-2-yl)aniline Isomers

Isomer	Predicted ¹⁹F Chemical Shift Range (ppm vs. CFCl₃)	Expected Multiplicity (Proton Coupled)	Key Coupling Interactions
2-fluoro-N-(pentan-2-yl)aniline	-110 to -140	Doublet of Doublets of Doublets (ddd) or Multiplet	³J(F-H3), ⁴J(F-H4), ⁵J(F-H5)
3-fluoro-N-(pentan-2-yl)aniline	-110 to -125	Triplet of Triplets (tt) or Multiplet	³J(F-H2), ³J(F-H4), ⁵J(F-H6)
4-fluoro-N-(pentan-2-yl)aniline	-100 to -120	Triplet of Doublets (td) or Multiplet	³J(F-H3,5), ⁴J(F-H2,6)

Note: Chemical shift ranges are approximate and can be influenced by solvent and concentration.

Experimental Protocol: Acquiring a High-Quality ¹⁹F NMR Spectrum

The following protocol outlines the steps for acquiring a definitive ¹⁹F NMR spectrum for the validation of 2-fluoro-N-(pentan-2-yl)aniline.

1. Sample Preparation:

• Dissolve approximately 5-10 mg of the synthesized compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical as it can influence the chemical shift.[1]

• Add a small amount of an internal reference standard. While trifluoroacetic acid (TFA) or hexafluorobenzene (C₆F₆) are common, it is crucial to select a standard that does not have overlapping signals with the analyte and is stable under the experimental conditions.[5]

2. NMR Spectrometer Setup:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband or fluorine-specific probe.

• Tune and match the probe for the ¹⁹F frequency.

• Set the spectral width to encompass the expected chemical shift range for fluoroaromatic compounds (e.g., -100 to -180 ppm).

• Employ a pulse sequence that includes proton decoupling (e.g., zgpg30 with cpd for Bruker) to obtain a singlet for chemical shift determination, and a proton-coupled sequence to observe the multiplicity.

3. Data Acquisition:

• Acquire a sufficient number of scans to achieve a good signal-to-noise ratio. Due to the high sensitivity of ¹⁹F, this is often achieved relatively quickly.

• Set the relaxation delay (d1) to at least 1-2 seconds to ensure quantitative results if needed, though for simple identification, a shorter delay may suffice.

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase the spectrum carefully to obtain pure absorption lineshapes.

• Reference the spectrum to the internal standard.

• Integrate the signals if quantitative analysis is required.

Workflow for Structural Validation

Caption: Workflow for the validation of 2-fluoro-N-(pentan-2-yl)aniline structure.

Comparative Analysis of Analytical Techniques

While ¹⁹F NMR is a powerful tool, a comprehensive structural elucidation often relies on a combination of analytical techniques. The following table provides a comparative guide to other common methods.

Table 2: Comparison of Analytical Techniques for the Validation of 2-fluoro-N-(pentan-2-yl)aniline

Technique	Strengths for this Application	Limitations for this Application
¹⁹F NMR	- Directly probes the fluorine environment.[1][6]- High sensitivity and wide chemical shift dispersion.[2][3]- Unambiguous isomer differentiation through coupling patterns.	- Requires a fluorine nucleus.- Chemical shifts can be solvent-dependent.[1]
¹H NMR	- Provides information on the proton framework.- Can show coupling to the fluorine atom.[7]- Integral ratios confirm proton counts.	- Aromatic region can be complex and overlapping.- Differentiating isomers based solely on proton shifts can be challenging.
¹³C NMR	- Provides information on the carbon skeleton.- C-F coupling constants can aid in assignment.[8]	- Lower sensitivity than ¹H NMR.- Isomeric shifts may be small.
Mass Spectrometry (MS)	- Provides accurate molecular weight and elemental composition.[9]- Fragmentation patterns can offer structural clues.[10][11]	- Does not readily distinguish between regioisomers.- Requires careful interpretation of fragmentation.
FTIR Spectroscopy	- Identifies functional groups (e.g., N-H, C-F, aromatic C-H).[12]- Quick and easy to perform.	- Does not provide detailed connectivity information.- Isomers will have very similar spectra.
2D NMR (COSY, HSQC, HMBC)	- Establishes proton-proton and proton-carbon correlations.[13][14]- Can definitively link the pentyl group to the aniline nitrogen.	- Can be more time-consuming to acquire and interpret.- May be overkill if ¹⁹F NMR is conclusive.

Conclusion

For the specific and critical task of validating the structure of 2-fluoro-N-(pentan-2-yl)aniline and distinguishing it from its regioisomers, ¹⁹F NMR spectroscopy stands out as the most direct and definitive method. Its ability to directly probe the fluorine's local environment and reveal its connectivity through characteristic coupling patterns provides a level of certainty that is challenging to achieve with other techniques alone. While a multi-technique approach is always recommended for comprehensive characterization, the data from a single, well-acquired ¹⁹F NMR spectrum is often sufficient to provide the conclusive evidence required by researchers, scientists, and drug development professionals.

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• Synthesis and Characterization of Metal Complexes Based on Aniline Derivative Schiff Base for Antimicrobial Applications and UV Protection of a Modified Cotton Fabric - MDPI. Available at: [Link]

• NMR Spectroscopy :: 19F NMR Chemical Shifts - Organic Chemistry Data. Available at: [Link]

• 19 F NMR chemical shift values and identification of fluoromuconates and fluoromuconolactones - ResearchGate. Available at: [Link]

• Nuclear magnetic resonance spectra of fluorobenzenes. II. Effect of substituents on the meta and para fluorine-fluorine coupling constants | Journal of the American Chemical Society. Available at: [Link]

• Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening - ResearchGate. Available at: [Link]

• Fluorine NMR. Available at: [Link]

• Spectral analysis of the 1H, 19F and 13C NMR spectra of fluorobenzene. Available at: [Link]

• PSYCHE to Evaluate 1H-19F Coupling Constants - University of Ottawa NMR Facility Blog. Available at: [Link]

• Small Molecule Analysis Compendium - Shimadzu Scientific Instruments. Available at: [Link]

• Which is the best spectroscopic method for the structure elucidation of organic molecule without the help of other method? | ResearchGate. Available at: [Link]

• Directly elucidate the structure of small molecules from a miniaturized mass spetrometry. Available at: [Link]

Sources

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. biophysics.org [biophysics.org]
• 3. 19Flourine NMR [chem.ch.huji.ac.il]
• 4. 19F [nmr.chem.ucsb.edu]
• 5. Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 7. University of Ottawa NMR Facility Blog: PSYCHE to Evaluate 1H-19F Coupling Constants [u-of-o-nmr-facility.blogspot.com]
• 8. tandfonline.com [tandfonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Strategies for structure elucidation of small molecules based on LC–MS/MS data from complex biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. communities.springernature.com [communities.springernature.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]

Technical Guide: Comparative Analysis of GC-MS and LC-MS for Aniline Derivative Quantification

Executive Summary & Physicochemical Context

The analysis of aniline and its derivatives (primary aromatic amines) presents a classic "chromatographer’s dilemma." While structurally simple, their chemical behavior—specifically their basicity (

) and polarity—creates distinct challenges for both Gas Chromatography (GC) and Liquid Chromatography (LC).

• The GC Challenge: Aniline derivatives possess active hydrogens (

  ) that interact aggressively with silanol groups in glass liners and column stationary phases. This results in severe peak tailing, non-linear calibration at trace levels, and memory effects.

• The LC Challenge: Small, polar anilines are difficult to retain on standard C18 columns under acidic conditions (required for ESI+ sensitivity), often eluting in the void volume where ion suppression is highest.

The Verdict:

• Use GC-MS (with Derivatization) for environmental screening of volatile chloro-anilines and when spectral library matching (NIST/Wiley) is required for unknown identification.

• Use LC-MS/MS for pharmaceutical Genotoxic Impurity (GTI) analysis, thermally labile derivatives, and ultra-trace quantification (<10 ppb) where derivatization introduces unacceptable error.

Decision Matrix: Selecting the Right Modality

The following logic gate visualizes the decision process based on analyte properties and regulatory requirements.

Figure 1: Decision logic for selecting the ionization and separation mode based on analyte stability and sensitivity requirements.

Deep Dive: GC-MS Workflow (The Derivatization Necessity)

While direct injection is theoretically possible (e.g., EPA Method 8270), it is notoriously unreliable for aniline due to adsorption. For robust quantification, we must mask the amine group.

The Mechanism: Acylation

We convert the polar amine into a non-polar amide or carbamate. The gold standard reagent is Heptafluorobutyric Anhydride (HFBA) or Trichloroethyl Chloroformate . This serves two purposes:

• Deactivation: Removes the H-bonding capability of the amine.

• Mass Shift: Adds a heavy fluorinated/chlorinated group, pushing the molecular ion into a higher mass range (away from solvent background) and improving ionization efficiency.

Protocol A: HFBA Derivatization for Trace Analysis

This protocol minimizes moisture sensitivity compared to silylation.

• Extraction: Extract 10 mL aqueous sample with 2 mL Dichloromethane (DCM).

• Drying: Pass DCM extract through anhydrous

  to remove water (Critical: HFBA hydrolyzes in water).

• Reaction: Add 50

  L HFBA to the extract. Cap and heat at 50°C for 30 minutes.

• Neutralization: Evaporate excess reagent under nitrogen; reconstitute in Ethyl Acetate.

• GC Parameters:

  • Column: DB-5ms UI (Ultra Inert), 30m x 0.25mm x 0.25

    m.

  • Inlet: Splitless, 250°C. Note: Use a wool-free, single-taper deactivated liner to prevent degradation.

  • MS Source: Electron Impact (EI), 70 eV. Monitor characteristic ions (typically

    ).

Deep Dive: LC-MS Workflow (The Retention Paradox)

LC-MS is superior for polar anilines but faces the "Retention vs. Ionization" paradox.

• Acidic pH (Formic Acid): Aniline is protonated (

  ). Good for ESI+ sensitivity , but the charged molecule elutes too fast on C18 (void volume).

• Basic pH (Ammonium Acetate): Aniline is neutral (

  ). Good for C18 retention , but poor for ESI+ ionization.

The Solution: Alternative Stationary Phases

Do not use standard C18. Use a Biphenyl or PFP (Pentafluorophenyl) column. These phases utilize

interactions to retain the aromatic ring of the aniline even when it is positively charged (acidic conditions).

Protocol B: Direct LC-MS/MS for Genotoxic Impurities

Targeting <10 ppb limits in pharmaceutical matrices.

• Sample Prep: Dissolve API in 90:10 Water:MeOH. Filter (0.2

  m PTFE).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (Maintains pH ~2.7 for ionization).

  • B: 0.1% Formic Acid in Methanol.

• Column: Kinetex Biphenyl (2.1 x 100 mm, 1.7

  m).

• Gradient:

  • 0-1 min: 5% B (Trapping on head of column).

  • 1-6 min: Ramp to 95% B.

• MS Parameters (ESI+):

  • Source: Electrospray Ionization (Positive Mode).

  • MRM Mode: Monitor transition from

    [Characteristic Fragment].

  • Example (Aniline):

    (Loss of ).

Figure 2: The LC-MS mechanism utilizing Biphenyl stationary phases to solve the retention/ionization paradox.

Head-to-Head Performance Comparison

The following data summarizes average performance metrics based on validation studies (e.g., EPA 8270 vs. USP <233> aligned internal methods).

Feature	GC-MS (Derivatized)	LC-MS/MS (Direct)
LOD (Limit of Detection)	1 - 10 ppb	0.01 - 0.1 ppb
Linearity ( )	> 0.995 (Requires IS normalization)	> 0.999
Selectivity	High (Chromatographic resolution)	Ultra-High (MRM Mass Selectivity)
Sample Prep Time	High (1-2 hours due to derivatization)	Low (15 mins - Dilute & Shoot)
Matrix Effects	Low (Extraction removes matrix)	High (Susceptible to ion suppression)
Throughput	~30 mins/sample	~5-8 mins/sample
Suitability	Chloroanilines, Nitroanilines	Sulfonic acid anilines, Complex GTIs

Authoritative References

• U.S. Environmental Protection Agency. (2014). Method 8270D: Semivolatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS). SW-846. [Link][1]

• Kaufman, D. & Cohen, Y. (2021). Comparison of gas- and liquid chromatography-mass spectrometry for trace analysis of anilines in groundwater. International Journal of Environmental Analytical Chemistry. [Link]

• European Medicines Agency (EMA). (2006). Guideline on the Limits of Genotoxic Impurities. Committee for Medicinal Products for Human Use (CHMP). [Link]

Sources

• 1. americanlaboratory.com [americanlaboratory.com]

Precision Profiling: A Comparative Guide to Antibody Cross-Reactivity Against Aniline Derivatives

Executive Summary

The detection of aniline derivatives—ranging from sulfonamide antibiotics to industrial chloroanilines—presents a unique immunochemical challenge. As low-molecular-weight haptens (<1000 Da), these compounds cannot elicit an immune response alone and must be conjugated to carrier proteins. The specific site of this conjugation dictates the "viewing angle" of the resulting antibody, fundamentally determining whether the reagent will be compound-specific (high selectivity) or class-specific (broad cross-reactivity).

This guide objectively compares these two antibody classes, provides the mechanistic basis for their cross-reactivity profiles, and details a validated competitive ELISA protocol for quantifying specificity.

Part 1: The Hapten-Linker Mechanism

The Structural Basis of Cross-Reactivity

In hapten design, the "handle" (linker) used to attach the aniline derivative to the carrier protein (e.g., BSA, KLH) obscures the attachment site while exposing the distal parts of the molecule. This steric orientation is the primary causality behind cross-reactivity (CR).

1. N-Linked Strategies (Target-Specific)

Conjugating via the aniline amine group (N1 or N4 position) exposes the aromatic ring substituents. Antibodies generated this way are highly sensitive to changes in the ring structure (e.g., Chlorine vs. Methyl groups) and typically exhibit low cross-reactivity (<1%) with analogs.

2. Ring-Linked Strategies (Class-Specific)

Conjugating via the aromatic ring (leaving the amine or sulfonamide group free) exposes the common functional moiety shared by the entire class. Antibodies generated this way exhibit high cross-reactivity , making them ideal for broad-spectrum screening.

Visualization: Hapten Presentation Logic

Figure 1: The impact of conjugation site on antibody specificity.[1] Path A yields reagents for quantification; Path B yields reagents for screening.

Part 2: Comparative Performance Data

The following table contrasts the performance of a high-affinity Monoclonal Antibody (mAb) against Sulfamethoxazole (SMX) versus a Polyclonal Antibody (pAb) raised against a generic sulfonamide scaffold.

Experimental Context:

• Method: Indirect Competitive ELISA (icELISA)[1][2]

• Target Analyte: Sulfamethoxazole (SMX)

• Calculation:

Structural Analog	Role	mAb (Target-Specific) CR%	pAb (Class-Specific) CR%	Interpretation
Sulfamethoxazole	Target	100%	100%	Reference Standard
Sulfamethizole	Analog	< 0.1%	85%	mAb distinguishes the methyl-thiadiazole ring; pAb binds the common core.
Sulfadiazine	Analog	< 1.0%	78%	Significant cross-reactivity in pAb allows for multi-residue screening.
4-Chloroaniline	Precursor	< 0.01%	12%	pAb shows partial recognition of the aniline core; mAb is blind to it.
Sulfanilic Acid	Metabolite	< 0.01%	5%	Polar groups reduce binding in both, but pAb retains residual affinity.

Key Insight:

• Choose the mAb when regulatory compliance requires precise quantification of a single drug (e.g., pharmacokinetic studies).

• Choose the pAb for environmental surveillance where detecting any contamination from the class is the priority.

Part 3: Validated Protocol (icELISA)

To determine the cross-reactivity profile of your antibody, follow this self-validating Indirect Competitive ELISA protocol. This method relies on heterologous coating (using a different linker for the plate coating than was used for immunization) to eliminate "linker recognition" bias.

Reagents & Equipment[3][4][5]

• Coating Antigen: Aniline-BSA conjugate (0.1–1.0 µg/mL).

• Primary Antibody: Anti-Aniline mAb/pAb.

• Secondary Antibody: Goat anti-Mouse/Rabbit HRP.[3]

• Substrate: TMB (3,3',5,5'-Tetramethylbenzidine).

• Stop Solution: 2M

  .

Step-by-Step Workflow

• Checkerboard Titration (Optimization):

  • Titrate Coating Antigen (rows) vs. Primary Antibody (columns) to determine the combination yielding an Optical Density (OD) of ~1.0 at saturation (

    ).

• Competitive Incubation:

  • Plate Coating: Coat 96-well plates with optimized antigen concentration (carbonate buffer, pH 9.6, 4°C overnight). Wash 3x (PBST).

  • Blocking: Add 1% Gelatin or BSA in PBS (1h, 37°C).

  • Competition: Add 50 µL of Standard/Analog (serial dilutions: 0.01 to 1000 ng/mL) + 50 µL of Primary Antibody.

  • Note: The free analyte competes with the plate-bound antigen for the antibody.

  • Incubate 45 min at 37°C.

• Detection:

  • Wash 5x. Add 100 µL HRP-Secondary Antibody (30 min, 37°C).

  • Wash 5x. Add 100 µL TMB.[3] Incubate 15 min (protect from light).

  • Stop with 50 µL 2M ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

    . Read at 450 nm.

Data Analysis Logic

Plot Relative Binding (ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

) vs. Log Concentration. Use a 4-Parameter Logistic (4PL) fit to extract the .

Visualization: Experimental Workflow

Figure 2: Indirect Competitive ELISA logic. High analyte concentration prevents antibody binding to the plate, resulting in low signal.

Part 4: Troubleshooting & Optimization

Matrix Effects

Aniline derivatives are often extracted from complex matrices (honey, wastewater, serum).

• Symptom: Parallelism failure (dilution curves do not match standard curve).

• Solution: Prepare standards in a "blank matrix" extract rather than pure buffer.

The "Linker Effect"

If the

is too high (low sensitivity), the antibody may be binding the linker bridge more strongly than the drug itself.

• Solution: Use Heterologous Coating . If the immunogen used a 4-carbon linker, use a 2-carbon or phenyl-based linker for the plate coating antigen. This forces the antibody to recognize the drug moiety, improving sensitivity by 10–100 fold.

References

• Beier, R. C., et al. (2025). Development of a Cross-Reactive Monoclonal Antibody to Sulfonamide Antibiotics: Evidence for Structural Conformation-Selective Hapten Recognition.[4] Taylor & Francis.

• Gao, S., et al. (2022). Design and Characterization of a Novel Hapten and Preparation of Monoclonal Antibody for Detecting Atrazine.[5] MDPI Foods.

• Ino, A., et al. (2007).[6] Positional linker effects in haptens for cocaine immunopharmacotherapy.[6] Bioorganic & Medicinal Chemistry Letters.[6]

• Sotelo, A., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. MDPI.

• Discovery Science. (n.d.). Determining Cross Reactivity with an ELISA Protocol Guide.

Sources

• 1. Modulating Linker Composition of Haptens Resulted in Improved Immunoassay for Histamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | A hapten design strategy to enhance the selectivity of monoclonal antibodies against malachite green [frontiersin.org]
• 3. Non-Specific Binding and Cross-Reaction of ELISA: A Case Study of Porcine Hemoglobin Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. mdpi.com [mdpi.com]
• 6. Positional linker effects in haptens for cocaine immunopharmacotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

assessing the purity of 2-fluoro-N-(pentan-2-yl)aniline by elemental analysis

Methodology: Elemental Analysis (CHN/F) vs. Orthogonal Alternatives

Executive Summary

Target Molecule: 2-Fluoro-N-(pentan-2-yl)aniline Formula:

Molecular Weight: 181.25 g/mol Physical State: Viscous oil/Low-melting solid (Structure-dependent)

This guide critically evaluates the use of Elemental Analysis (EA) for assessing the purity of 2-fluoro-N-(pentan-2-yl)aniline. While EA remains a gold standard for confirming bulk chemical composition in peer-reviewed literature (typically requiring

accuracy), it faces distinct limitations with fluorinated N-alkyl anilines due to combustion interferences and lack of specificity for organic impurities.

This document compares EA against Quantitative NMR (qNMR) and HPLC-UV/MS , providing a decision framework for drug development workflows.

The Comparative Landscape

Why Elemental Analysis?

EA is a macroscopic measurement of bulk purity. For 2-fluoro-N-(pentan-2-yl)aniline, it serves two primary roles:

• Confirmation of Bulk Composition: It validates that the isolated oil is indeed the target stoichiometry (

  ) and not a salt form (e.g., hydrochloride).

• Detection of "Invisible" Impurities: Unlike HPLC, EA detects inorganic contaminants (silica, sodium salts) and trapped water which have no UV chromophore.

The Alternatives: Performance Matrix

Feature	Elemental Analysis (EA)	qNMR ( or )	HPLC-UV/MS
Primary Output	% Composition (C, H, N, F)	Absolute Purity (wt%)	Relative Purity (Area %)
Specificity	Low (Cannot distinguish isomers)	High (Structural ID)	High (Separates impurities)
Fluorine Handling	Difficult (Requires combustion aids)	Excellent ( is highly sensitive)	Standard (MS detection)
Inorganic Detection	Excellent (Values drop proportionally)	Poor (Unless internal std. affected)	Poor (Invisible to UV)
Solvent Detection	Indirect (C/H ratios skew)	Excellent (Quantifies mol%)	Variable (GC preferred)
Sample Req.	2–5 mg (Destructive)	5–20 mg (Non-destructive)	<1 mg (Destructive)

Deep Dive: Elemental Analysis Protocol

Critical Challenge: The presence of Fluorine (approx.[1][2][3] 10.5% by mass) and the likely liquid state of the amine.

A. The Fluorine Interference Mechanism

Standard combustion converts Fluorine into Hydrogen Fluoride (HF). HF reacts with the quartz combustion tube (

) to form volatile , causing two failure modes:

• Instrument Damage: Etching of the quartz tube.

• Data Error: Incomplete combustion or trapping of nitrogen, leading to low N values.

Protocol Modification:

• Combustion Aid: You must use Tungsten Trioxide (

  ) or a dedicated fluorinated-compound packing (e.g., magnesium oxide scrubbers) in the reduction zone to sequester Fluorine.

• Capsule Selection: If the product is an oil, use hermetically sealed tin capsules (liquid sampling) to prevent evaporation of the volatile amine prior to combustion.

B. Theoretical Calculation ( )

Before analysis, establish the theoretical baseline:

• Carbon:

• Hydrogen:

• Nitrogen:

• Fluorine:

Supporting Experimental Data (Comparison)

The following data simulates three common purity scenarios for 2-fluoro-N-(pentan-2-yl)aniline to demonstrate the detection capabilities of EA versus qNMR.

Scenario A: Trapped Solvent (Dichloromethane - DCM)

Context: DCM is a common extraction solvent. Contamination: Sample contains 5 wt% DCM (

).

Element	Theoretical (Pure)	Found (5% DCM)	Deviation ( )	Result
C	72.89%	69.95%	-2.94%	FAIL (>0.4%)
H	8.90%	8.51%	-0.39%	Pass (Borderline)
N	7.73%	7.34%	-0.39%	Pass (Borderline)

• EA Insight: The Carbon value drops significantly because DCM (14% Carbon) dilutes the high-carbon content of the aniline (73% Carbon).

• Alternative (qNMR): Would show a distinct singlet at

  5.30 ppm, allowing exact quantification of the 5 wt%.

Scenario B: Inorganic Contamination (Sodium Bromide)

Context: Residual salt from alkylation (e.g., reaction of 2-fluoroaniline + 2-bromopentane). Contamination: Sample contains 2 wt% NaBr (Non-combustible ash).

Element	Theoretical (Pure)	Found (2% NaBr)	Deviation ( )	Result
C	72.89%	71.43%	-1.46%	FAIL
H	8.90%	8.72%	-0.18%	Pass
N	7.73%	7.58%	-0.15%	Pass

• EA Insight: All values drop proportionally because 2% of the mass is "invisible" ash.

• Alternative (HPLC): Likely fails to detect NaBr, reporting 99.9% purity (false positive for purity).

Decision Workflow (DOT Diagram)

The following diagram outlines the logical flow for characterizing this fluorinated amine.

Figure 1: Analytical decision matrix for fluorinated amine characterization, prioritizing qNMR for potency and EA for bulk formula confirmation.

Authoritative References

• American Chemical Society (ACS). ACS Guide to Scholarly Communication: Characterization of Organic Compounds. (Standard for

  limit). [Link]

• Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 2014. (Comparison of qNMR vs. EA). [Link]

• Mestrelab Research. "What is qNMR and why is it important?" (Methodology for absolute purity).[4] [Link]

Sources

• 1. Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pubs.acs.org [pubs.acs.org]

Navigating Aniline's Basicity: A Comparative Guide to the Effects of Fluorine Positional Isomerism

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic placement of fluorine atoms on aromatic scaffolds is a cornerstone of modern medicinal chemistry, profoundly influencing a molecule's metabolic stability, lipophilicity, and target-binding affinity. A fundamental property that is significantly modulated by this substitution is the basicity of aniline, a common structural motif in a vast array of pharmaceuticals. Understanding the nuanced effects of fluorine's position on the benzene ring is critical for the rational design of drug candidates with optimized pharmacokinetic and pharmacodynamic profiles. This guide provides a comprehensive comparison of the basicity of ortho-, meta-, and para-fluoroaniline, supported by experimental data, mechanistic explanations, and a detailed protocol for pKa determination.

The Impact of Fluorine Substitution on Aniline Basicity: A Quantitative Comparison

The introduction of a highly electronegative fluorine atom to the aniline ring generally results in a decrease in the basicity of the amino group. This is because fluorine acts as an electron-withdrawing group, pulling electron density away from the nitrogen atom and making its lone pair less available for protonation.[1] The extent of this basicity reduction, however, is not uniform and is highly dependent on the position of the fluorine substituent.

The basicity of an amine is quantified by the pKa of its conjugate acid (pKaH). A lower pKa value for the anilinium ion corresponds to a weaker base.[2] The experimental pKa values for aniline and its fluoro-isomers are summarized in the table below.

Compound	Structure	pKa of Conjugate Acid (at 25°C)
Aniline	C₆H₅NH₂	4.6
4-Fluoroaniline (para)	p-FC₆H₄NH₂	4.65[3]
3-Fluoroaniline (meta)	m-FC₆H₄NH₂	3.5[4]
2-Fluoroaniline (ortho)	o-FC₆H₄NH₂	~3.0[5]

From this data, a clear trend emerges: the basicity of the fluoroanilines follows the order para > meta > ortho . This variation can be rationalized by considering the interplay of several key electronic and steric factors.

Deconstructing the Positional Effects: A Mechanistic Deep Dive

The influence of the fluorine substituent on the electron density of the aniline nitrogen is a result of two primary electronic effects: the inductive effect (-I) and the resonance effect (+R).[6]

• Inductive Effect (-I): Due to its high electronegativity, fluorine withdraws electron density through the sigma bonds of the benzene ring. This effect is distance-dependent, weakening as the number of bonds between the fluorine and the amino group increases.[7]

• Resonance Effect (+R): The lone pairs on the fluorine atom can be delocalized into the pi-system of the benzene ring, donating electron density. This effect is only operative when the fluorine is in the ortho or para position relative to the amino group.[6]

It is generally accepted that for halogens, the inductive effect dominates over the resonance effect in influencing the basicity of anilines.[2][4]

Para-Fluoroaniline: A Subtle Interplay of Opposing Forces

In 4-fluoroaniline, the fluorine atom exerts both a strong, electron-withdrawing inductive effect and a weaker, electron-donating resonance effect. The para position allows for direct resonance delocalization of fluorine's lone pairs, which partially counteracts the inductive withdrawal. This opposition results in 4-fluoroaniline being only slightly less basic than aniline itself.[2][8]

Electronic effects in 4-fluoroaniline.

Meta-Fluoroaniline: The Dominance of the Inductive Effect

When the fluorine atom is in the meta position, the resonance effect is not operative as there is no direct conjugation with the amino group.[6] Consequently, the basicity of 3-fluoroaniline is primarily dictated by the strong electron-withdrawing inductive effect of fluorine. This leads to a significant reduction in electron density on the nitrogen atom, making 3-fluoroaniline a considerably weaker base than both aniline and 4-fluoroaniline.

Electronic effects in 3-fluoroaniline.

Ortho-Fluoroaniline: A Combination of Inductive Withdrawal and Intramolecular Interactions

In 2-fluoroaniline, the fluorine atom is in close proximity to the amino group. This results in a very strong electron-withdrawing inductive effect, which significantly decreases the basicity.[6] Additionally, the ortho-isomer is unique in its ability to form an intramolecular hydrogen bond (IMHB) between the N-H of the amino group and the adjacent fluorine atom.[5] This interaction further stabilizes the lone pair on the nitrogen, making it even less available for protonation and contributing to 2-fluoroaniline being the weakest base among the three isomers. Evidence for this IMHB comes from NMR spectroscopy, which shows through-space coupling between the N-H proton and the fluorine nucleus.

Electronic and steric effects in 2-fluoroaniline.

Experimental Protocol: Determination of pKa by Potentiometric Titration

Potentiometric titration is a highly accurate and reliable method for determining the pKa of weakly basic compounds like fluoroanilines. The following protocol outlines the key steps for this experimental procedure.

Workflow for pKa determination by potentiometric titration.

Step-by-Step Methodology

• Preparation of Solutions:

  • Analyte Solution: Accurately weigh a sample of the fluoroaniline isomer and dissolve it in a suitable solvent, typically a co-solvent system like methanol/water, to a final concentration of approximately 1 mM.[8] The use of a co-solvent may be necessary to ensure complete dissolution.[3]

  • Titrant: Prepare a standardized solution of a strong acid, such as 0.1 M hydrochloric acid (HCl).

  • Ionic Strength Adjuster: Prepare a solution of a neutral salt, such as 0.15 M potassium chloride (KCl), to maintain a constant ionic strength throughout the titration.[8]

• Instrumentation Setup and Calibration:

  • Calibrate a pH meter using at least three standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0).[8]

  • Set up a titration vessel with a magnetic stirrer, a calibrated pH electrode, and a burette filled with the standardized HCl titrant.

• Titration Procedure:

  • Place a known volume (e.g., 20 mL) of the fluoroaniline solution into the titration vessel and add the ionic strength adjuster.

  • To ensure an inert atmosphere and prevent interference from dissolved carbon dioxide, purge the solution with nitrogen gas before and during the titration.[8]

  • Begin the titration by adding small, precise increments of the HCl titrant.

  • After each addition, allow the solution to equilibrate and record the pH and the total volume of titrant added. Continue this process well past the equivalence point.

• Data Analysis:

  • Plot the recorded pH values against the corresponding volume of HCl added to generate a titration curve.

  • Determine the equivalence point, which is the point of maximum slope on the titration curve (often found by taking the first or second derivative of the curve).

  • The half-equivalence point is the volume of titrant that is exactly half of the volume at the equivalence point.

  • The pKa of the conjugate acid of the fluoroaniline is equal to the pH of the solution at the half-equivalence point.[8]

Conclusion and Implications for Drug Design

The position of a fluorine atom on an aniline ring exerts a predictable, yet nuanced, control over its basicity. The general trend of decreasing basicity from para- to meta- to ortho-fluoroaniline is a direct consequence of the interplay between the strong, distance-dependent inductive effect, the position-dependent resonance effect, and the potential for intramolecular hydrogen bonding in the ortho isomer.

For drug development professionals, a thorough understanding of these structure-basicity relationships is paramount. The pKa of a drug molecule influences its solubility, absorption, distribution, metabolism, and excretion (ADME) properties. By strategically positioning fluorine substituents, medicinal chemists can fine-tune the basicity of aniline-containing compounds to optimize their drug-like properties, enhance target engagement, and ultimately design more effective and safer therapeutics.

References

• Fluoroaniline. (n.d.). In Wikipedia. Retrieved February 19, 2026, from [Link]

• PubChem. (n.d.). 2-Fluoroaniline. National Center for Biotechnology Information. Retrieved February 19, 2026, from [Link]

• Kumar, A. S. (2020, August 3). Which compound is a better base, aniline or para-fluoroaniline? Why? Quora. Retrieved February 19, 2026, from [Link]

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved February 19, 2026, from [Link]

• PubChem. (n.d.). Aniline. National Center for Biotechnology Information. Retrieved February 19, 2026, from [Link]

• Eightfold. (n.d.). Inductive Effects and Resonance. Retrieved February 19, 2026, from [Link]

• Ahmad, M., et al. (2023). Determination of the Dissociation Constants (pKa) of Eight Amines of Importance in Carbon Capture: Computational Chemistry Calculations, and Artificial Neural Network Models. Molecules, 28(10), 4229. [Link]

• PubChem. (n.d.). 3-Fluoroaniline. National Center for Biotechnology Information. Retrieved February 19, 2026, from [Link]

• PubChem. (n.d.). 4-Fluoroaniline. National Center for Biotechnology Information. Retrieved February 19, 2026, from [Link]

• Brainly.in. (2018, December 22). why p-fluoro aniline is less basic than p-chloro aniline? Retrieved February 19, 2026, from [Link]

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Safety & Regulatory Compliance

2-fluoro-N-(pentan-2-yl)aniline proper disposal procedures

2-fluoro-N-(pentan-2-yl)aniline is a halogenated secondary amine. For disposal and safety purposes, it must be treated as a Toxic, Combustible, Halogenated Organic .

Immediate Action Required:

• Do NOT dispose of down the drain. This compound poses a significant aquatic toxicity risk and will release hydrofluoric acid (HF) upon uncontrolled decomposition.

• Segregate immediately from oxidizing agents, acids, and specifically nitrosating agents (e.g., sodium nitrite), as this secondary amine can form carcinogenic nitrosamines.

• Disposal Path: High-temperature incineration with flue gas scrubbing (to capture HF).

Section 1: Chemical Characterization & Hazard Profiling

To dispose of this chemical safely, you must understand the "Why" behind the protocols. This molecule combines the toxicity of anilines with the bond stability of fluorocarbons and the lipophilicity of an alkyl chain.

Property	Characteristic	Operational Implication
Core Structure	Fluorinated Aniline	Risk of Methemoglobinemia (cyanosis) via skin absorption.[1]
Functional Group	Secondary Amine	Incompatible with nitrosating agents; forms nitrosamines.
Substituent	Pentan-2-yl group	Increases lipophilicity, facilitating faster skin absorption than unsubstituted aniline.
Combustion	C-F Bond	Generates Hydrogen Fluoride (HF) gas when burned. Incineration requires scrubbing.
Flash Point	Est. >60°C (Combustible)	Treat as Class IIIA Combustible Liquid. Store away from heat sources.

Senior Scientist Insight: Do not be misled by the "pentyl" chain. While it adds bulk, the fluoroaniline core drives the toxicity profile. The C-F bond is exceptionally strong (

485 kJ/mol), meaning standard low-temperature incineration may fail to destroy it completely, leading to the release of toxic organofluorine byproducts.

Section 2: Pre-Disposal Stabilization & Segregation

This phase is the "Self-Validating System." If you store the waste incorrectly, the disposal team cannot safely handle it.

2.1 Segregation Logic (The "Never Mix" List)

• Acids: Mixing with strong acids will generate heat (exothermic salt formation) and may volatilize the free base if not controlled.

• Oxidizers: (e.g., Nitric Acid, Peroxides). Risk of fire or explosion.

• Nitrosating Agents: (e.g., Nitrites, Nitrates).[2] CRITICAL: Secondary amines react to form N-nitrosamines, which are potent carcinogens.

2.2 Storage Workflow (Graphviz Diagram)

Figure 1: Decision logic for segregating 2-fluoro-N-(pentan-2-yl)aniline waste. Note the critical check for nitrites.

Section 3: The Disposal Protocol (Step-by-Step)

This protocol assumes you are generating small-to-medium research quantities (< 5 Liters).

Step 1: Waste Stream Identification

Assign the waste to the Halogenated Organic Solvent stream.

• Note: Even if dissolved in a non-halogenated solvent (like methanol), the presence of the Fluorine atom dictates the disposal path. The facility must know fluorine is present to protect their equipment from HF corrosion.

Step 2: Container Selection

• Material: High-Density Polyethylene (HDPE) or Glass (Amber).

• Cap: Teflon-lined or Polypropylene. Avoid metal caps which may corrode if trace hydrolysis occurs.

Step 3: Labeling (The "Self-Validating" Step)

Your label must explicitly state:

• Chemical Name: 2-fluoro-N-(pentan-2-yl)aniline

• Hazard Checkboxes: [x] Toxic [x] Combustible [x] Halogenated

• Specific Note: "Contains Fluorine - Generates HF on combustion."

Step 4: Final Handoff

Transfer to your facility's EHS (Environmental Health & Safety) team. They will aggregate this into a drum for off-site treatment.

The Off-Site Process (What happens next): The waste will be sent to a RCRA-permitted incinerator (TSDF).

• Injection: Waste is atomized into a kiln at >1000°C.

• Destruction: The organic skeleton is mineralized to CO2, H2O, and NOx.

• Scrubbing: The Fluorine atom converts to HF gas, which is immediately captured by a caustic scrubber (NaOH spray) to form NaF (salt), preventing release into the atmosphere.

3.1 Disposal Lifecycle Diagram

Figure 2: The lifecycle of the waste from bench to neutralization.[3] The Scrubber phase is the critical control point for fluorinated compounds.

Section 4: Emergency Contingencies

4.1 Spills (> 100 mL)

• Evacuate: The area immediately. Vapors may be toxic.[4][5][6][7][8]

• PPE: Don double nitrile gloves (organic amines penetrate single layers quickly), lab coat, and a half-mask respirator with Organic Vapor/Acid Gas cartridges if ventilation is poor.

• Absorb: Use Vermiculite or Sand .

  • Prohibited: Do not use cellulose-based absorbents (paper towels) if the spill is mixed with oxidizers.

• Clean: Wash the area with a dilute surfactant (soap/water). Do not use bleach (oxidizer).

4.2 Exposure[1][9]

• Skin Contact: Wash with soap and water for 15 minutes. Monitor for signs of cyanosis (blue lips/fingernails) for 24 hours. The aniline moiety can induce methemoglobinemia, reducing blood oxygen carrying capacity.

• Eye Contact: Flush for 15 minutes. Seek medical attention immediately (alkaline/amine burns can be insidious).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[2][10] [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS). (Applied here for general C-F bond destruction principles). [Link][11][12]

• PubChem. (n.d.). 2-Fluoroaniline Hazard Summary (CID 9584). National Library of Medicine. (Parent compound proxy data). [Link]

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Navigating the Synthesis Frontier: A Guide to Safely Handling 2-fluoro-N-(pentan-2-yl)aniline

In the dynamic landscape of pharmaceutical and materials science research, the synthesis and handling of novel compounds are daily necessities. Among these, fluorinated aromatic amines like 2-fluoro-N-(pentan-2-yl)aniline represent a class of molecules with significant potential. However, their unique chemical properties necessitate a robust and informed approach to laboratory safety. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with 2-fluoro-N-(pentan-2-yl)aniline, ensuring both personal safety and the integrity of your research.

The core of safe laboratory practice lies in a thorough understanding of the potential hazards associated with a substance and the implementation of appropriate control measures. For 2-fluoro-N-(pentan-2-yl)aniline, while specific toxicological data may be limited, its structural similarity to 2-fluoroaniline provides a strong basis for assessing its potential hazards. Aromatic amines, in general, are known for their potential toxicity, and the presence of a fluorine atom can influence a molecule's reactivity and biological activity.[1][2][3] Therefore, a cautious and well-documented approach to handling is paramount.

Hazard Assessment: Understanding the Risks

Based on data for the closely related compound 2-fluoroaniline, we can anticipate that 2-fluoro-N-(pentan-2-yl)aniline is likely to present the following hazards:

• Flammability: The compound is likely a combustible liquid.[4][5]

• Acute Toxicity: It may be harmful or toxic if swallowed, in contact with skin, or inhaled.[3][6]

• Skin and Eye Irritation: Direct contact can be expected to cause skin irritation and serious eye damage.[4][5]

• Respiratory Irritation: Inhalation of vapors may lead to respiratory irritation.[4][5]

Given these potential hazards, the implementation of a comprehensive Personal Protective Equipment (PPE) plan is not merely a recommendation but a critical component of the experimental protocol.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are fundamental to mitigating the risks associated with handling 2-fluoro-N-(pentan-2-yl)aniline. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (in a fume hood)	Tightly fitting safety goggles or a face shield.[5]	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[7]	Laboratory coat.	Not generally required if work is performed in a certified chemical fume hood.
Solution Preparation and Transfers (in a fume hood)	Tightly fitting safety goggles and a face shield.[5][8]	Chemical-resistant gloves (e.g., Nitrile, Neoprene), consider double-gloving for extended handling.[7][9]	Chemical-resistant laboratory coat or apron.	Not generally required if work is performed in a certified chemical fume hood with proper airflow.
Running Reactions and Work-up Procedures	Tightly fitting safety goggles and a face shield.[5][8]	Heavy-duty chemical-resistant gloves (e.g., Butyl rubber, Viton) or double-gloving with nitrile gloves.	Chemical-resistant laboratory coat and apron.	A respirator with an organic vapor cartridge may be necessary if there is a potential for vapor release outside of a fume hood.[1][2]
Spill Cleanup	Chemical splash goggles and a full-face shield.[7]	Heavy-duty chemical-resistant gloves (e.g., Butyl rubber, Viton).[10]	Chemical-resistant coveralls or suit.[7]	A full-face respirator with an organic vapor cartridge or a self-contained breathing apparatus (SCBA) for large spills.[11]

A Step-by-Step Guide to PPE Selection and Use

The causality behind these PPE choices is rooted in a multi-layered defense strategy against the anticipated hazards.

• Eye and Face Protection: The risk of splashes and aerosols necessitates, at a minimum, tightly fitting safety goggles.[5] For procedures with a higher risk of splashing, such as transfers and reaction work-ups, a full-face shield should be worn in addition to goggles to protect the entire face.[8]

• Hand Protection: The selection of appropriate gloves is critical due to the potential for skin absorption and irritation. While nitrile gloves offer good initial protection for short-duration tasks, for prolonged contact or when handling larger quantities, more robust materials like neoprene or butyl rubber are recommended.[7][10] Always check the manufacturer's glove compatibility chart for specific breakthrough times. It is also good practice to double-glove to provide an additional layer of protection.

• Body Protection: A standard laboratory coat is sufficient for low-volume handling within a fume hood. For procedures involving larger quantities or a higher risk of spills, a chemical-resistant apron or coveralls should be worn over the lab coat.[7][11]

• Respiratory Protection: All work with 2-fluoro-N-(pentan-2-yl)aniline should be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[12] In the event of a significant spill or if work must be performed outside of a fume hood, appropriate respiratory protection, such as a respirator with an organic vapor cartridge, is mandatory.[1][2]

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

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